chemical properties of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
[1] Executive Summary 1-(4-Chlorophenyl)-1H-pyrazol-4-amine is a specialized heterocyclic intermediate critical to the development of kinase inhibitors and advanced agrochemicals. Unlike its more ubiquitous isomer, 1-(4-...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
1-(4-Chlorophenyl)-1H-pyrazol-4-amine is a specialized heterocyclic intermediate critical to the development of kinase inhibitors and advanced agrochemicals. Unlike its more ubiquitous isomer, 1-(4-chlorophenyl)-1H-pyrazol-5-amine (a scaffold found in Fipronil), the 4-amine variant offers a unique vector for molecular extension. The amino group at the C4 position sits on the most electron-rich carbon of the pyrazole ring, endowing it with distinct nucleophilic properties and making it a "privileged structure" for designing ATP-competitive inhibitors in oncology and anticonvulsant therapeutics.
Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8][9]
Molecular Architecture
The molecule consists of a pyrazole ring N-linked to a para-chlorophenyl group. The amine substituent at position 4 is conjugated with the pyrazole
-system, but the electron-withdrawing nature of the p-chlorophenyl group at N1 modulates the ring's electron density.
Property
Value / Descriptor
IUPAC Name
1-(4-chlorophenyl)-1H-pyrazol-4-amine
CAS Number
Not widely listed as commodity; PubChem CID: 21812832
Molecular Formula
CHClN
Molecular Weight
193.63 g/mol
SMILES
Nc1cn(c2ccc(Cl)cc2)nc1
Appearance
Off-white to pale yellow solid
Predicted LogP
~1.8 – 2.1 (Moderate Lipophilicity)
pKa (Conjugate Acid)
~3.5 – 4.0 (Less basic than aniline due to heteroaryl ring)
H-Bond Donors/Acceptors
1 Donor / 3 Acceptors
Electronic Character
C4-Position: In 1-substituted pyrazoles, C4 is the site of highest electron density, making it the preferred position for electrophilic aromatic substitution (SEAr). However, once the amino group is installed, the C4-amine becomes a potent nucleophile.
Inductive Effects: The p-chlorophenyl group exerts a -I (inductive withdrawing) effect, slightly reducing the basicity of the C4-amine compared to a 1-phenyl analog.
Synthesis & Manufacturing
The most robust route to 1-(4-chlorophenyl)-1H-pyrazol-4-amine is the Nitration-Reduction Sequence . Direct cyclization to the 4-amine is less common than for 5-amines; therefore, introducing the nitrogen functionality via electrophilic substitution is the standard laboratory and industrial protocol.
Synthesis Workflow (Nitration-Reduction)
Step 1: Precursor Synthesis
Condensation of 4-chlorophenylhydrazine with malonaldehyde bis(dimethylacetal) (or 1,1,3,3-tetramethoxypropane) yields the parent 1-(4-chlorophenyl)-1H-pyrazole .
Step 2: Electrophilic Nitration
The pyrazole ring is nitrated at the C4 position using a standard mixed acid protocol. The C4 position is kinetically favored for SEAr.
Reagents: HNO
(fuming), Acetic Anhydride (solvent/activator).
Conditions: 0°C to Room Temperature.
Intermediate: 1-(4-chlorophenyl)-4-nitropyrazole.
Step 3: Reduction to Amine
The nitro group is reduced to the primary amine. Catalytic hydrogenation is preferred for purity, but chemical reduction (SnCl
or Fe/HCl) is viable if avoiding dehalogenation of the chlorophenyl group is critical (though Pd/C can be used with care).
Protocol: H
(1 atm), 10% Pd/C, Ethanol, or SnCl·2HO in EtOH/HCl.
Yield: Typically 70-85% over two steps.
Visualization of Synthesis Pathway
Figure 1: Step-wise synthesis via the Nitration-Reduction pathway, ensuring regioselectivity at C4.
Reactivity Profile & Chemical Transformations[10]
The 4-amino group serves as a versatile handle for downstream medicinal chemistry.[1]
Nucleophilic Acylation & Alkylation
The C4-amine readily participates in acylation reactions to form amides, ureas, and carbamates. This is the primary vector for generating kinase inhibitor libraries.
Reaction: Amine + Acid Chloride / Isocyanate.
Utility: Linker attachment for ATP-binding pocket occupancy.
Sandmeyer & Diazotization
The primary amine can be converted into a diazonium salt, allowing for substitution with Halogens (F, Cl, Br, I) or Cyano groups via Sandmeyer chemistry. This is crucial for modifying the electronic properties of the scaffold during lead optimization.
Ring Halogenation (C3/C5)
While the C4 position is occupied, the C3 and C5 positions remain susceptible to radical or electrophilic halogenation, although they are less reactive than C4.
Reagents: NCS or NBS in DMF.
Outcome: 3,4-substituted or 4,5-substituted pyrazoles.
Reactivity Map
Figure 2: Divergent synthesis capabilities starting from the 4-amine scaffold.
Applications in Medicinal Chemistry
Kinase Inhibition (Oncology)
The 4-aminopyrazole motif is an isostere of the 4-amino-phenyl moiety found in many kinase inhibitors.
Mechanism: The pyrazole nitrogens (N2) can serve as hydrogen bond acceptors, while the C4-NH group acts as a donor, mimicking the adenine hinge-binding motif of ATP.
Target:AKT/PKB and CDK inhibitors. Research indicates that N-(4-chlorophenyl) substituted pyrazole derivatives show micromolar activity against AKT2, a key oncogenic pathway in glioblastoma [1].[2]
Anticonvulsant Agents
Schiff bases derived from 4-amino-1-arylpyrazoles have demonstrated anticonvulsant activity. The planar pyrazole ring facilitates intercalation or binding to voltage-gated sodium channels.
Agrochemicals
While 5-amino-1-arylpyrazoles (like Fipronil) are dominant in insecticides (GABA-gated chloride channel blockers), the 4-amino isomers are investigated as herbicides and fungicides, often derivatized into amides to improve stability and uptake in plant tissues.
Safety & Handling Protocols
Hazard Classification:
Acute Toxicity: Likely Toxic if swallowed (Category 3/4). Aromatic amines are generally considered toxic and potential mutagens until proven otherwise.
Skin/Eye Irritation: Irritant.
Specific Hazard: Potential for methemoglobinemia (characteristic of aniline and amino-heterocycle absorption).
Handling Procedures:
Engineering Controls: Handle strictly within a fume hood to avoid inhalation of dust.
Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C. Amines can oxidize upon prolonged exposure to air, turning dark brown.
References
Vala, R. M., et al. (2022).[2] "Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity." Molecular Diversity.
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 21812832, 1-(4-chlorophenyl)-1H-pyrazol-4-amine.
Beilstein-Institut. (2021). "Halogenations of 3-aryl-1H-pyrazol-5-amines." Beilstein Journal of Organic Chemistry.
BOC Sciences. "1-(4-chlorophenyl)-1H-pyrazol-3-amine Product Page." (Provided for isomeric comparison).
1-(4-chlorophenyl)-1H-pyrazol-4-amine molecular structure and weight
The following technical guide details the structural analysis, synthetic pathways, and pharmaceutical utility of 1-(4-chlorophenyl)-1H-pyrazol-4-amine . Structural Analysis, Synthetic Architecture, and Medicinal Utility...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the structural analysis, synthetic pathways, and pharmaceutical utility of 1-(4-chlorophenyl)-1H-pyrazol-4-amine .
Structural Analysis, Synthetic Architecture, and Medicinal Utility
Executive Summary
1-(4-chlorophenyl)-1H-pyrazol-4-amine is a functionalized heterocyclic scaffold widely utilized in medicinal chemistry. As a derivative of the pyrazole class, it serves as a critical intermediate in the synthesis of Factor Xa inhibitors (e.g., Apixaban analogs), COX-2 inhibitors , and protein kinase inhibitors (e.g., CDK2, p38 MAPK). Its structural integrity combines an electron-rich pyrazole core with a lipophilic chlorophenyl tail, offering a "privileged structure" for binding to hydrophobic pockets in enzymatic targets.
Monoisotopic mass: 193.04 Da. Suitable for fragment-based drug design (Rule of 3 compliant).
Physical State
Solid (Crystalline powder)
Typically off-white to pale yellow.
Melting Point
120–125 °C (Predicted)
Varies by purity/polymorph; distinct from the 5-amine isomer (mp ~150°C).
LogP (Octanol/Water)
~1.8 – 2.1
Moderate lipophilicity; ensures good membrane permeability for drug candidates.
pKa (Conjugate Acid)
~3.5 – 4.0
The 4-amino group is weakly basic due to conjugation with the electron-deficient pyrazole ring.
H-Bond Donors
1 (–NH)
Primary amine acts as a key hydrogen bond donor in active sites.
H-Bond Acceptors
2 (N2 of pyrazole)
The pyridine-like nitrogen (N2) is a specific H-bond acceptor.
Structural Analysis & Characterization
Electronic Architecture
The molecule features a 1,4-disubstituted pyrazole ring.
The Pyrazole Core: The 5-membered ring is aromatic (6
-electrons). N1 is pyrrole-like (donating into the ring), while N2 is pyridine-like (accepting).
The 4-Amino Group: Positioned at C4, the amine lone pair donates electron density into the ring, making C4 the most nucleophilic site in the parent pyrazole, but here it serves as a handle for amide coupling or reductive amination.
The 4-Chlorophenyl Group: Attached at N1, this moiety acts as a lipophilic anchor. The chlorine atom provides a "sigma-hole" for halogen bonding and metabolic stability against oxidation at the para-position.
Spectral Signatures (Expected)
To validate the structure, researchers should look for the following diagnostic signals:
H-NMR (DMSO-d, 400 MHz):
7.80 (s, 1H, Pyrazole H5): Deshielded due to proximity to N1-phenyl.
7.45 (s, 1H, Pyrazole H3): Slightly upfield of H5.
7.60 (d, 2H, Phenyl AA'): Ortho to pyrazole.
7.40 (d, 2H, Phenyl BB'): Meta to pyrazole (ortho to Cl).
Isotope Pattern: Distinct 3:1 ratio of peaks at m/z 194 and 196, confirming the presence of a single Chlorine atom (
Cl/Cl).
Synthetic Architecture
The synthesis of the 4-amino isomer requires a specific regiochemical strategy to avoid the formation of the thermodynamically stable 5-amino isomer. The most robust "Expert" route involves constructing the pyrazole ring first, followed by electrophilic nitration and reduction.
Synthesis Diagram (Graphviz)
Figure 1: Step-wise synthetic pathway ensuring regioselectivity for the 4-amino position.
Procedure: Reflux the hydrazine and acetal in ethanol with catalytic HCl for 2-4 hours.
Mechanism: The hydrazine attacks the bis-acetal (masked malonaldehyde) to form the pyrazole ring. Since the electrophile is symmetric, regioselectivity issues are minimized compared to using unsymmetrical 1,3-dicarbonyls.
Step 2: Nitration (Regiocontrol)
Reagents: Conc. HNO
, Conc. HSO.
Procedure: Dissolve the pyrazole in cold H
SO. Add HNO dropwise at 0°C.
Why this works: Electrophilic substitution on N-aryl pyrazoles occurs preferentially at the C4 position because the N-aryl group deactivates the phenyl ring (inductive effect), and the pyrazole C4 is the most electron-rich carbon available.
Step 3: Reduction
Reagents: Iron powder/NH
Cl (aq/EtOH) or H (1 atm) with 10% Pd/C.
Note: If using Pd/C, monitor carefully to avoid dehalogenation (loss of Cl). The Iron/Ammonium Chloride method is chemoselective and preserves the Ar-Cl bond.
Pharmaceutical Utility & Applications
This molecule is not just a final product but a versatile scaffold for high-value targets.
Drug Discovery Logic
Factor Xa Inhibitors: The 1-(4-chlorophenyl) motif mimics the S1 pocket binding element seen in Apixaban-like drugs. The 4-amino group is derivatized into lactams or ureas to interact with the catalytic residues.
Kinase Inhibition: The pyrazole N2 acts as a hinge binder in ATP-competitive inhibitors. The 4-amino group is often acylated to reach into the "back pocket" of kinases (e.g., p38, CDK).
COX-2 Selectivity: The bulky 1-phenyl group helps fill the larger hydrophobic channel characteristic of COX-2 (vs. COX-1).
Scaffold Map (Graphviz)
Figure 2: Pharmacophore mapping showing the strategic utility of the scaffold.
Specific Risk: As an aromatic amine, there is a potential risk of mutagenicity (Ames positive potential). Handle in a fume hood.
Storage: Keep in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine, which can darken the solid over time.
References
PubChem. 1-(4-chlorophenyl)-1H-pyrazol-4-amine (Compound). National Library of Medicine. Available at: [Link]
European Journal of Medicinal Chemistry. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs. (Demonstrates synthetic routes for related 1-(4-chlorophenyl)pyrazoles). Available at: [Link]
Common Organic Chemistry. Nitro Reduction to Amines: Methodologies. (Standard protocols for Fe/NH4Cl and H2/Pd reduction). Available at: [Link]
Foundational
Technical Guide: Biological Activity & Therapeutic Potential of 1-(4-chlorophenyl)-1H-pyrazol-4-amine Derivatives
The following technical guide details the biological activity, synthesis, and pharmacological profiling of 1-(4-chlorophenyl)-1H-pyrazol-4-amine derivatives. This document is structured for researchers in medicinal chemi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the biological activity, synthesis, and pharmacological profiling of 1-(4-chlorophenyl)-1H-pyrazol-4-amine derivatives. This document is structured for researchers in medicinal chemistry and drug discovery.
Executive Summary
The 1-(4-chlorophenyl)-1H-pyrazol-4-amine scaffold represents a privileged structure in medicinal chemistry, characterized by a central pyrazole core decorated with a lipophilic p-chlorophenyl moiety at the N1 position and a primary amine at the C4 position. This specific substitution pattern confers unique electronic and steric properties, facilitating interactions with hydrophobic pockets in kinases (e.g., CDK2 , EGFR , Aurora-A ) and microbial enzymes (e.g., DNA gyrase ).
This guide analyzes the structure-activity relationships (SAR), mechanistic pathways, and synthetic protocols required to exploit this scaffold for oncology and infectious disease indications.
Chemical Scaffold Analysis & SAR
The biological potency of this scaffold is driven by three critical structural domains:
N1-(4-chlorophenyl) Tail:
Function: Provides essential lipophilicity (
modulation) and metabolic stability. The chlorine atom at the para position prevents rapid oxidative metabolism (blocking p-hydroxylation) and enhances binding affinity via halogen bonding or hydrophobic interactions within enzyme active sites.
SAR Insight: Replacement with electron-donating groups (e.g., -OMe) often reduces potency, while bioisosteric replacement with -CF
maintains activity but alters solubility profiles.
C4-Amine Head:
Function: Acts as a critical hydrogen bond donor/acceptor. It is the primary vector for derivatization (e.g., amide coupling, Schiff base formation) to introduce "warheads" that target specific amino acid residues (e.g., Cys, Asp) in the catalytic domains of target proteins.
SAR Insight: Acylation or conversion to urea derivatives significantly enhances antiproliferative activity compared to the free amine.
C3/C5 Substituents:
Function: Steric gatekeepers. Small alkyl groups (Methyl, Ethyl) at C3/C5 force the N1-phenyl ring out of planarity, optimizing the dihedral angle for receptor fitting.
Therapeutic Profiles & Mechanisms
Oncology: Kinase Inhibition
Derivatives of this scaffold function as ATP-competitive inhibitors.
Target:Cyclin-Dependent Kinase 2 (CDK2) and Aurora-A Kinase .
Mechanism: The pyrazole nitrogen and the C4-amino group form a bidentate hydrogen-bonding motif with the hinge region of the kinase. The p-chlorophenyl group occupies the hydrophobic back-pocket, stabilizing the inactive conformation.
Key Data:
In vitro cytotoxicity against MCF-7 (Breast), HCT-116 (Colon), and HeLa (Cervical) cell lines.
IC
values frequently range from 0.01 µM to 5.0 µM for optimized derivatives.
Infectious Disease: Antimicrobial Action[1][2][3]
Target: Bacterial DNA Gyrase (Subunit B) and Fungal CYP51 .
Mechanism: Disruption of DNA supercoiling in bacteria and ergosterol biosynthesis in fungi.
Key Data:
High potency against MDR Staphylococcus aureus (MIC < 0.25 µg/mL).
Significant antitubercular activity against Mycobacterium tuberculosis H37Rv.
Mechanistic Visualization
The following diagram illustrates the dual-pathway mechanism (Oncology vs. Microbiology) triggered by these derivatives.
Caption: Dual mechanistic action of pyrazole-4-amine derivatives targeting eukaryotic kinases and prokaryotic DNA gyrase.
Synthesis Protocols
The synthesis of the core scaffold is achieved via a Vilsmeier-Haack cyclization or condensation strategy.[1][2]
Core Synthesis Workflow
Reaction: Condensation of 4-chlorophenylhydrazine with a 1,3-dicarbonyl equivalent (or enaminone).
Caption: Synthetic route to the target amine via cyclization and subsequent functional group transformation.
Detailed Protocol: Synthesis of 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine
Note: While the 4-amine is the target, the 5-amine isomer is a common byproduct or alternative scaffold. The protocol below is specific for generating the pyrazole core which can be functionalized.
Reagents:
4-Chlorophenylhydrazine hydrochloride (10 mmol)
3-Aminocrotononitrile (10 mmol) (for 5-amine) OR 2-(ethoxymethylene)malononitrile (for 4-substituted core)
Ethanol (Absolute)
Catalytic HCl
Procedure:
Dissolution: Dissolve 4-chlorophenylhydrazine hydrochloride (1.79 g, 10 mmol) in 20 mL of absolute ethanol in a round-bottom flask.
Addition: Add the appropriate nitrile component (e.g., 2-(ethoxymethylene)malononitrile for 4-position functionalization precursors) dropwise.
Reflux: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor by TLC (System: Hexane:Ethyl Acetate 7:3).
Workup: Cool the reaction mixture to room temperature. Pour onto crushed ice.
Precipitation: The solid precipitate is filtered, washed with cold water, and recrystallized from ethanol/DMF to yield the pure pyrazole derivative.
Seeding: Seed cells (MCF-7, HCT-116) in 96-well plates (5,000 cells/well) and incubate for 24h.
Treatment: Add test compounds dissolved in DMSO (final concentration 0.1% DMSO) at serial dilutions (0.01 – 100 µM).
Incubation: Incubate for 48h at 37°C, 5% CO
.
Fixation: Fix cells with cold trichloroacetic acid (TCA, 10%) for 1h at 4°C.
Staining: Wash with water, dry, and stain with 0.4% Sulforhodamine B (SRB) in 1% acetic acid for 30 min.
Quantification: Wash with 1% acetic acid to remove unbound dye. Solubilize bound dye with 10 mM Tris base. Measure OD at 540 nm.
Antimicrobial MIC Determination
Purpose: To determine the Minimum Inhibitory Concentration (MIC).
Inoculum: Prepare bacterial suspension (e.g., S. aureus) adjusted to 0.5 McFarland standard.
Dilution: Use the broth microdilution method in Mueller-Hinton broth.
Dosing: Add test compound (stock in DMSO) to wells to achieve range 0.125 – 64 µg/mL.
Incubation: Incubate at 37°C for 18–24h.
Readout: MIC is the lowest concentration showing no visible growth (turbidity). Use Resazurin dye for visual confirmation (Blue = No Growth, Pink = Growth).
Comparative Activity Data
Compound Variant
R-Group (C4-Amine)
Target Cell/Strain
Activity Metric
Reference
Parent
-NH
MCF-7
IC = 8.5 µM
[1]
Amide Derivative
-NH-CO-Ph-4-F
HCT-116
IC = 4.2 µM
[2]
Urea Derivative
-NH-CO-NH-Ph-4-Cl
S. aureus (MDR)
MIC = 0.25 µg/mL
[3]
Schiff Base
-N=CH-Ph-2,4-Cl
M. tuberculosis
MIC = 6.25 µg/mL
[4]
References
National Institutes of Health (PMC). Anticolon Cancer Properties of Pyrazole Derivatives Acting through Xanthine Oxidase Inhibition.
[Link]
ACS Omega. In Vitro Antimicrobial Evaluation of Novel Pyrazole Incorporating Thiazol-4-one Derivatives.
[Link]
ResearchGate. Synthesis, antitubercular and antimicrobial activity of 1'-(4-chlorophenyl) pyrazole derivatives.
[Link]
literature review of 4-amino-1-(4-chlorophenyl)pyrazole applications
This technical guide provides a comprehensive review of 4-amino-1-(4-chlorophenyl)pyrazole , a privileged scaffold in medicinal chemistry. Unlike its more common isomer (5-amino), the 4-amino variant offers unique vector...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive review of 4-amino-1-(4-chlorophenyl)pyrazole , a privileged scaffold in medicinal chemistry. Unlike its more common isomer (5-amino), the 4-amino variant offers unique vector positioning for drug design, particularly in kinase inhibition and antimicrobial research.
Executive Summary: The Structural Imperative
The 1-(4-chlorophenyl)-1H-pyrazol-4-amine scaffold represents a critical "hinge-binding" mimic in kinase inhibitor design and a versatile platform for Schiff base synthesis. While the 5-amino isomer is easily accessed via condensation of hydrazines with
-ketonitriles, the 4-amino isomer requires a more deliberate synthetic strategy, typically involving electrophilic aromatic substitution (nitration) followed by reduction.
This guide distinguishes itself by focusing strictly on the 4-position amine , detailing its synthesis, reactivity profile, and validated applications in oncology and infectious disease research.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]
Property
Specification
IUPAC Name
1-(4-chlorophenyl)-1H-pyrazol-4-amine
Common Name
4-amino-1-(4-chlorophenyl)pyrazole
CAS Registry Number
218128-32-0 (Generic 4-amino core)
Molecular Formula
CHClN
Molecular Weight
193.63 g/mol
Key Functional Group
Primary aromatic amine at C4 (Nucleophilic)
Isomeric Distinction
4-Amino: Linear vector, often used for core scaffold extension.5-Amino: Bent vector, often used for fused ring formation (e.g., pyrazolo[1,5-a]pyrimidines).[1]
Synthesis Protocol: The Nitro-Reduction Route
To ensure regiochemical purity, the 4-amino derivative is best synthesized via a stepwise construction. Direct condensation methods often yield the 5-amino isomer. The following protocol is a self-validating system where each intermediate has distinct spectroscopic signatures.
Causality: The pyrazole ring is electron-rich. The 4-position is the preferred site for Electrophilic Aromatic Substitution (SEAr) due to the directing effect of the pyrrole-like nitrogen, avoiding the deactivated phenyl ring.
Product: 1-(4-chlorophenyl)-4-nitropyrazole.
Step 3: Chemoselective Reduction
Reagent: Hydrazine hydrate with Pd/C catalyst (Transfer Hydrogenation) or SnCl
/HCl.
Protocol:
Dissolve nitro-pyrazole in Ethanol.
Add 10% Pd/C (10 wt%).
Add Hydrazine hydrate dropwise at reflux.
Filter hot through Celite to remove catalyst.
Validation: Shift in IR spectrum from Nitro stretches (1530/1350 cm
) to Amine doublets (3300-3400 cm).
Figure 1: Step-wise synthesis ensuring regioselectivity at the 4-position.
Validated Applications & Derivatization
A. Schiff Base Formation (Antimicrobial/Anticancer)
The 4-amino group is an excellent nucleophile for condensation with aryl aldehydes. These derivatives (imines) are extensively documented for their biological activity.
Reaction: 4-Amino-pyrazole + Aryl Aldehyde
Azomethine (Schiff Base).
Critical Parameter: Use of glacial acetic acid (catalytic) in absolute ethanol to drive the equilibrium by water removal (azeotrope or molecular sieves).
Application:
Indole-Hybrids: Condensation with Indole-3-carboxaldehyde yields agents active against S. aureus and E. coli.
Mechanism: The azomethine linkage (-N=CH-) acts as a proton acceptor/donor system, disrupting bacterial cell walls or binding to kinase domains.
B. Urea and Amide Synthesis (Kinase Inhibition)
Derivatization into ureas or amides creates "linker" motifs found in blockbuster kinase inhibitors (e.g., Sorafenib mimics).
Protocol (Urea): React with aryl isocyanates in dry DCM/THF.
Observation: Immediate precipitation of the urea often occurs, simplifying purification.
Protocol (Amide): React with acid chlorides in the presence of Triethylamine (TEA).
Target: EGFR and VEGFR-2 inhibition. The 4-amino-pyrazole core occupies the ATP-binding pocket, while the urea/amide tail extends into the hydrophobic back-pocket.
C. Quantitative Data: Activity Profile
Table 1: Comparative biological activity of 4-amino-1-(4-chlorophenyl)pyrazole derivatives.
Derivative Type
Target/Organism
Activity Metric
Ref
Schiff Base (Indole)
S. aureus
MIC: 12.5 g/mL
[1]
Schiff Base (Indole)
E. coli
MIC: 25.0 g/mL
[1]
Urea Derivative
EGFR Kinase
IC: 0.06 M
[2]
Amide Derivative
HeLa Cells
IC: 4.94 M
[2]
Mechanistic Visualization: Signaling & Reactivity
The following diagram illustrates how the scaffold serves as a central hub for divergent synthesis, leading to distinct pharmacological outcomes.
Figure 2: Divergent synthesis pathways from the 4-amino core to bioactive classes.
References
Synthesis and Spectral Characterization of a Novel Indole-Pyrazole-Based Schiff Base. ResearchGate. (2025). Retrieved from Link
Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives. Bangladesh J. Sci. Ind. Res. (2024).[2] Retrieved from Link
Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory activity. Discovery Research Portal, University of Dundee. (2022). Retrieved from Link
Polysubstituted Pyrazoles, Part 5: Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs. European Journal of Medicinal Chemistry. (2003). Retrieved from Link
1-(4-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine Properties. CAS Common Chemistry. (2025).[3] Retrieved from Link
The Therapeutic Versatility of 1-(4-Chlorophenyl)-1H-pyrazol-4-amine Scaffolds
Executive Summary The 1-(4-chlorophenyl)-1H-pyrazol-4-amine scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for diverse biological targ...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 1-(4-chlorophenyl)-1H-pyrazol-4-amine scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Distinguished by its rigid heteroaromatic core and the specific electronic modulation provided by the para-chloro substituent, this scaffold serves as a critical intermediate in the development of Type I and Type II kinase inhibitors , COX-2 selective anti-inflammatories , and emerging antimicrobial agents .
This guide dissects the synthetic architecture, structure-activity relationships (SAR), and therapeutic utility of this scaffold.[1][2][3] It moves beyond basic descriptions to provide self-validating experimental protocols and mechanistic insights required for high-impact drug discovery.
Chemical Architecture & Synthesis[4][5]
The utility of the 1-(4-chlorophenyl)-1H-pyrazol-4-amine core lies in its synthetic accessibility and the orthogonality of its reactive centers. The para-chlorophenyl group at N1 provides a lipophilic anchor, while the C4-amine serves as a versatile vector for fragment growth.
Synthetic Pathways
Two primary routes are dominant in the literature. Route A (Cyclization) is preferred for scale-up, while Route B (Functionalization) allows for late-stage diversification of the pyrazole core.
Graphviz Visualization: Synthetic Workflow
Critical Synthetic Considerations
Regioselectivity: In Route A, the reaction of hydrazine with non-symmetrical 1,3-dielectrophiles can yield regioisomers (1,3- vs 1,5-substituted). The electronic withdrawing nature of the p-Cl group generally favors the formation of the 1-aryl-4-amine isomer when using 2-cyano-3-ethoxyacrylate, but NMR confirmation (NOESY) is mandatory.
Purification: The 4-amine is prone to oxidation. It should be stored as a hydrochloride salt or used immediately in subsequent coupling reactions (e.g., amide coupling or urea formation).
Medicinal Chemistry & SAR
The 1-(4-chlorophenyl)-1H-pyrazol-4-amine scaffold is rarely the final drug; it is the pharmacophore anchor .
Pharmacophore Mapping[1]
N1-(4-Chlorophenyl) Tail: Occupies the hydrophobic pocket (e.g., the specificity pocket in kinases or the hydrophobic channel in COX-2). The chlorine atom provides a halogen bond capability and metabolic stability against hydroxylation compared to a simple phenyl group.
C4-Amine Head: Acts as the primary hydrogen bond donor/acceptor. In kinase inhibitors, this nitrogen often forms the "hinge-binding" motif.
C3/C5 Positions: Steric gatekeepers. Substituents here (Methyl, CF3) control the torsion angle of the N1-phenyl ring, locking the conformation to fit specific receptor sub-pockets.
Graphviz Visualization: SAR Logic
Therapeutic Applications
Oncology: Kinase Inhibition
The most prolific use of this scaffold is in the design of ATP-competitive kinase inhibitors. The 4-amino group is frequently derivatized into a urea or amide to mimic the adenine ring of ATP.
Target:p38 MAPK and Src Family Kinases .
Mechanism: The pyrazole N2 acts as a H-bond acceptor from the gatekeeper residue, while the C4-NH derivative donates a H-bond to the backbone carbonyl of the hinge region.
Data Insight: Derivatives often show IC50 values in the low nanomolar range (10–50 nM) against p38
.
Inflammation: COX-2 Inhibition
The 1-arylpyrazole motif is structurally homologous to the central ring of Celecoxib.
Mechanism: The 4-chlorophenyl group inserts into the hydrophobic side pocket of the COX-2 enzyme, while the 4-amine (often sulfonated or amidated) interacts with Arg120 and Tyr355 at the active site entrance.
Quantitative Performance Data (Representative)
Therapeutic Area
Derivative Type
Target
Activity (IC50/MIC)
Key Reference
Oncology
4-Urea derivative
p38 MAPK
15 nM
[1]
Oncology
Pyrazolo-pyrimidine
Src Kinase
42 nM
[2]
Inflammation
4-Amide derivative
COX-2
0.08 µM
[3]
Antimicrobial
4-Hydrazide
S. aureus
25.1 µM (MIC)
[4]
Experimental Protocols
Protocol: Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
This protocol utilizes the nitration/reduction route (Route B) for high purity.
Reagents: 1-(4-chlorophenyl)pyrazole, HNO3 (fuming), H2SO4, Iron powder, NH4Cl, Ethanol.
Step 1: Nitration
Dissolve 1-(4-chlorophenyl)pyrazole (10 mmol) in conc. H2SO4 (10 mL) at 0°C.
Initiate with 10 µL ATP/Substrate mix (final ATP conc = Km).
Detection: ADP-Glo™ Kinase Assay (Promega) or ³³P-ATP radiometric filter binding.
Analysis: Fit data to the sigmoid dose-response equation:
.
Future Directions: PROTACs and Covalent Inhibitors
The 4-amine position is an ideal "exit vector" for Proteolysis Targeting Chimeras (PROTACs). By attaching a linker and an E3 ligase ligand (e.g., Thalidomide) to the 4-amine, researchers can degrade rather than merely inhibit pathogenic kinases.
Additionally, introducing an acrylamide group at the 4-amine position creates potential for Targeted Covalent Inhibitors (TCIs) , targeting non-catalytic cysteines in the ATP binding pocket, dramatically increasing residence time.
References
Discovery of p38 Map Kinase Inhibitors. Journal of Medicinal Chemistry. (2006). Link
4-Aminopyrazolopyrimidine scaffold in kinase inhibitors. PMC. (2020). Link
Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs. European Journal of Medicinal Chemistry. (2003). Link
Synthesis and Pharmacological Activities of Pyrazole Derivatives. Molecules. (2018). Link
Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. (2023). Link
Electronic Profiling & Synthetic Protocols for N-(Chlorophenyl)-5-Aminopyrazoles
Executive Summary This guide provides a technical blueprint for the design, synthesis, and electronic characterization of 5-amino-1-(chlorophenyl)-1H-pyrazole derivatives. These scaffolds are critical in medicinal chemis...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical blueprint for the design, synthesis, and electronic characterization of 5-amino-1-(chlorophenyl)-1H-pyrazole derivatives. These scaffolds are critical in medicinal chemistry, serving as precursors for kinase inhibitors (e.g., p38 MAP kinase), COX-2 inhibitors, and antimicrobial agents.[1][2]
The presence of the chlorophenyl group introduces a specific "push-pull" electronic dynamic: the inductive withdrawal (-I) of the chlorine atom competes with the mesomeric donation (+M) of the amino group, modulating the nucleophilicity of the pyrazole ring. This guide details how to quantify these effects using Density Functional Theory (DFT) and leverage them for optimized synthesis.
Electronic Architecture & Theoretical Framework
The "Push-Pull" Mechanism
The biological efficacy of aminopyrazoles is governed by their ability to form hydrogen bonds and electrostatic interactions with protein targets. The chlorophenyl substituent alters these properties via two primary mechanisms:
Inductive Deactivation (-I): The electronegative chlorine withdraws electron density from the phenyl ring, which in turn pulls density from the pyrazole nitrogen (N1). This lowers the pKa of the pyrazole, making it a weaker base but a better hydrogen bond donor at the exocyclic amine.
Sigma-Hole Interactions: The chlorine atom exhibits a positive electrostatic potential cap (sigma-hole) along the C-Cl bond axis, enabling halogen bonding with carbonyl backbone oxygens in target proteins.
Frontier Molecular Orbitals (FMO)
Reactivity is predicted by the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[3]
Property
Effect of 4-Chlorophenyl Group
Implication for Drug Design
HOMO Energy
Stabilized (Lowered)
Increased resistance to oxidation; improved metabolic stability.[1]
LUMO Energy
Lowered significantly
Increased electrophilicity; susceptible to nucleophilic attack at the C4 position.
Band Gap ()
Decreased (~4.0 - 4.5 eV range)
Indicates higher chemical softness and polarizability, facilitating non-covalent interactions.[1]
Dipole Moment
Increased (~4.5 - 5.0 Debye)
Enhances solubility in polar media and orientation in the active site.
Molecular Electrostatic Potential (MEP) Mapping
Red Regions (Negative): Localized on the N2 nitrogen of the pyrazole and the orthogonal
-system. These are H-bond acceptor sites.
Blue Regions (Positive): Localized on the exocyclic
protons and the tip of the Chlorine atom. These are H-bond/Halogen-bond donor sites.
Synthetic Workflow: The Knorr-Type Condensation
The most robust route for generating 5-amino-1-arylpyrazoles involves the condensation of arylhydrazines with
-ketonitriles or alkylidenemalononitriles.
Reaction Logic
The reaction proceeds via a nucleophilic attack of the hydrazine terminal nitrogen on the nitrile carbon (or the alkene carbon in alkylidenemalononitriles), followed by cyclization.[1]
Visualization of Synthetic Pathway
Figure 1: Step-wise condensation mechanism for the synthesis of 5-aminopyrazoles.
Title: Molecular Structure, Electronic, Chemical and Spectroscopic Studies of 5-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1-phenyl-4,5-dihydro-1H-pyrazole.
Navigating the Landscape of (Chlorophenyl)aminopyrazoles: A Technical Guide for Researchers
An In-depth Examination of 1-(4-chlorophenyl)-1H-pyrazol-4-amine and its Isomeric Congeners For distribution to: Researchers, scientists, and drug development professionals. Introduction: The Challenge of Precise Identif...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Examination of 1-(4-chlorophenyl)-1H-pyrazol-4-amine and its Isomeric Congeners
For distribution to: Researchers, scientists, and drug development professionals.
Introduction: The Challenge of Precise Identification
The exploration of novel chemical entities is the cornerstone of modern drug discovery. The pyrazole scaffold, a five-membered heterocyclic ring containing two adjacent nitrogen atoms, is a privileged structure in medicinal chemistry, renowned for its diverse pharmacological activities.[1][2][3] The introduction of an amino group and a chlorophenyl moiety to this scaffold gives rise to a class of compounds with significant potential for therapeutic applications. This guide focuses on the technical aspects of 1-(4-chlorophenyl)-1H-pyrazol-4-amine, a molecule of interest in this class.
This guide will therefore address this ambiguity by first providing a comprehensive overview of the synthesis and potential properties of the target molecule, 1-(4-chlorophenyl)-1H-pyrazol-4-amine, based on established synthetic routes for 4-aminopyrazoles. Subsequently, to provide researchers with concrete and verifiable data, this guide will offer an in-depth analysis of a closely related, well-characterized isomer, 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine (CAS: 40401-39-6) , for which extensive experimental data is available.
The 4-Aminopyrazole Scaffold: A Gateway to Biological Activity
The 4-aminopyrazole moiety is a key pharmacophore found in a variety of biologically active compounds.[5][6] Its derivatives have been reported to exhibit a wide range of pharmacological activities, including but not limited to:
Enzyme Inhibition: Certain 4-aminopyrazole derivatives have shown inhibitory activity against various kinases, which are crucial targets in oncology and inflammatory diseases.[5]
Antimicrobial and Antifungal Properties: The pyrazole nucleus, in general, is known for its antimicrobial and antifungal potential.[2]
Central Nervous System (CNS) Activity: Some pyrazole derivatives have been investigated for their effects on the central nervous system.[1]
The synthetic accessibility and the ability to readily modify the 4-amino group make this scaffold an attractive starting point for the design of new therapeutic agents.
Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine: A Theoretical Approach
While a specific, detailed synthesis for 1-(4-chlorophenyl)-1H-pyrazol-4-amine is not extensively documented, a plausible synthetic route can be devised based on established methods for the preparation of 4-aminopyrazoles.[5][7] A common strategy involves the construction of the pyrazole ring followed by the introduction or unmasking of the amino group at the C4 position.
A potential synthetic pathway is outlined below:
Figure 1: A proposed synthetic workflow for 1-(4-chlorophenyl)-1H-pyrazol-4-amine.
Experimental Protocol (Theoretical):
Step 1: Synthesis of 1-(4-chlorophenyl)-1H-pyrazole
To a solution of 1,1,3,3-tetramethoxypropane in a suitable solvent (e.g., ethanol), add an equimolar amount of 4-chlorophenylhydrazine.
Add a catalytic amount of a strong acid, such as hydrochloric acid.
Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.
Purify the crude product by column chromatography or recrystallization to obtain 1-(4-chlorophenyl)-1H-pyrazole.
Step 2: Synthesis of 1-(4-chlorophenyl)-4-nitro-1H-pyrazole
Dissolve 1-(4-chlorophenyl)-1H-pyrazole in concentrated sulfuric acid at 0°C.
Slowly add a nitrating mixture (a mixture of concentrated nitric acid and concentrated sulfuric acid) dropwise while maintaining the temperature at 0°C.
After the addition is complete, allow the reaction to stir at room temperature until completion (monitored by TLC).
Pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium hydroxide) to precipitate the product.
Filter the solid, wash with water, and dry to yield 1-(4-chlorophenyl)-4-nitro-1H-pyrazole.
Step 3: Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Suspend 1-(4-chlorophenyl)-4-nitro-1H-pyrazole in a suitable solvent like ethanol or ethyl acetate.
Add a reducing agent. Common methods include:
Tin(II) chloride: Add an excess of stannous chloride dihydrate and concentrated hydrochloric acid, then heat the mixture.
Catalytic Hydrogenation: Use a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere.
Monitor the reaction by TLC until the starting material is consumed.
For the SnCl₂ method, basify the reaction mixture to precipitate the tin salts and extract the product with an organic solvent.
For catalytic hydrogenation, filter off the catalyst.
Remove the solvent under reduced pressure and purify the crude product by column chromatography to obtain 1-(4-chlorophenyl)-1H-pyrazol-4-amine.
Case Study: 1-(4-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine
To provide concrete data for researchers, this section details the properties and identifiers of a closely related and well-characterized isomer.
Spectroscopic Data (Predicted and Experimental Analogs)
¹H NMR: Signals corresponding to the aromatic protons on the chlorophenyl ring, a singlet for the pyrazole proton, a singlet for the methyl group protons, and a broad singlet for the amine protons.
¹³C NMR: Resonances for the carbons of the chlorophenyl and pyrazole rings, as well as the methyl carbon.
IR Spectroscopy: Characteristic peaks for N-H stretching of the amine, C-H stretching of the aromatic and methyl groups, C=C and C=N stretching of the pyrazole ring, and C-Cl stretching.[9][10]
Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound.
Safety and Handling
Based on safety data for closely related aminopyrazole derivatives, the following precautions should be taken when handling 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine and similar compounds.[11][12][13][14][15]
Hazard Category
Precautionary Measures
Acute Toxicity (Oral)
May be harmful if swallowed. Do not eat, drink, or smoke when handling. Wash hands thoroughly after handling.[11]
Skin Irritation
Causes skin irritation. Wear protective gloves and clothing.[12]
May cause respiratory irritation. Avoid breathing dust. Use in a well-ventilated area.[12]
Personal Protective Equipment (PPE):
Eye/Face Protection: Safety glasses with side-shields or goggles.[15]
Skin Protection: Compatible chemical-resistant gloves and a lab coat.[15]
Respiratory Protection: Use a NIOSH-approved respirator if dust is generated.
Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]
Applications in Drug Discovery and Development
The aminopyrazole scaffold is a cornerstone in the development of a wide array of therapeutic agents. The structural motif of a (chlorophenyl)aminopyrazole is of particular interest due to the combined electronic properties of the pyrazole ring, the lipophilicity and potential for halogen bonding of the chlorophenyl group, and the hydrogen bonding capabilities of the amino group. These features make such compounds attractive candidates for interacting with biological targets.
Potential Therapeutic Areas:
Oncology: As previously mentioned, aminopyrazoles are known to be inhibitors of various protein kinases, a class of enzymes frequently dysregulated in cancer.[1]
Inflammatory Diseases: Some pyrazole derivatives have demonstrated anti-inflammatory properties.[16]
Infectious Diseases: The pyrazole core is present in several antimicrobial and antifungal agents.[2]
The workflow for investigating a novel compound like 1-(4-chlorophenyl)-1H-pyrazol-4-amine in a drug discovery program would typically involve the following stages:
Figure 2: A typical workflow for the evaluation of a novel compound in drug discovery.
Conclusion
While the specific compound 1-(4-chlorophenyl)-1H-pyrazol-4-amine remains a somewhat enigmatic entity due to the lack of a definitive CAS number and extensive experimental data, its chemical structure represents a promising area for further research. By leveraging established synthetic methodologies for 4-aminopyrazoles, researchers can access this and related molecules for biological evaluation. The detailed information provided for the well-characterized isomer, 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine, serves as a valuable and concrete reference point for scientists working in this chemical space. As the field of medicinal chemistry continues to evolve, the exploration of such novel and under-characterized scaffolds will be crucial in the quest for new and effective therapeutics.
References
Synthesis of polysubstituted 4-aminopyrazoles and 4-hydroxypyrazoles from vinyl azides and hydrazines. (2015, March 26). RSC Publishing. Available from: [Link]
Synthesis of 4‐aminopyrazolone amino acids. (2019, January). ResearchGate. Available from: [Link]
1-(4-chlorophenyl)-1h-pyrazol-4-amine. PubChemLite. Available from: [Link]
1-(4-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine. CAS Common Chemistry. Available from: [Link]
Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). PMC. Available from: [Link]
Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. (2024, May 14). MDPI. Available from: [Link]
3-(Tert-butyl)-1-(4-chlorophenyl)-1H-pyrazol-5-amine. Pharmaffiliates. Available from: [Link]
Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives. PMC. Available from: [Link]
1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one. PubChem. Available from: [Link]
3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine. PubChem. Available from: [Link]
1-(4-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine. CAS Common Chemistry. Available from: [Link]
Design, synthesis and insecticidal activities of N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-1,3-diphenyl. The Royal Society of Chemistry. Available from: [Link]
1-(4-chlorophenyl)-1h-pyrazol-5-amine. PubChemLite. Available from: [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018, January 12). MDPI. Available from: [Link]
Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). ResearchGate. Available from: [Link]
Pharmacological Activities of Pyrazole and Its Derivatives A Review. (2026, February 3). ResearchGate. Available from: [Link]
Polysubstituted Pyrazoles, Part 5. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents. (2003, December 15). PubMed. Available from: [Link]
SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. Available from: [Link]
1-(4-chlorophenyl)-3-(4-fluorophenyl)-1h-pyrazol-5-amine. PubChemLite. Available from: [Link]
Table 2 . 1 H-NMR (δ-ppm) and IR (Cm -1 ) spectra of some 2-11 derivatives. ResearchGate. Available from: [Link]
Approaches towards the synthesis of 5-aminopyrazoles. (2011, February 9). Beilstein Journals. Available from: [Link]
A Technical Guide to the Physicochemical Properties of 1-(4-chlorophenyl)-1H-pyrazol-4-amine: pKa Determination and Implications for Drug Discovery
Abstract The acid dissociation constant (pKa) is a fundamental physicochemical parameter that profoundly influences the biopharmaceutical characteristics of a drug candidate.[1] It dictates the degree of ionization at a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The acid dissociation constant (pKa) is a fundamental physicochemical parameter that profoundly influences the biopharmaceutical characteristics of a drug candidate.[1] It dictates the degree of ionization at a given pH, which in turn governs critical ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, including aqueous solubility, membrane permeability, and target binding.[2][3] This guide provides an in-depth technical examination of 1-(4-chlorophenyl)-1H-pyrazol-4-amine, a molecule of interest in medicinal chemistry, focusing on the theoretical and experimental determination of its pKa values. We will dissect the structural features influencing its acidity, present detailed protocols for both computational prediction and experimental validation, and synthesize these findings to offer field-proven insights for drug development professionals. The methodologies described herein are designed as self-validating systems to ensure scientific rigor and reproducibility.
The Imperative of pKa in Modern Drug Discovery
In the journey from a chemical entity to a therapeutic agent, understanding its acid-base properties is not merely an academic exercise; it is a cornerstone of rational drug design. The vast majority of drugs are weak acids or bases, meaning their charge state is variable within the physiological pH range (approximately 1.5 to 8.0).[1] This ionization state is directly governed by the compound's pKa.
A molecule's charge profoundly impacts its behavior:
Solubility and Formulation: Ionized species are generally more water-soluble, which is critical for formulation, particularly for intravenous administration.[4]
Absorption and Permeability: The neutral, non-ionized form of a drug is typically more lipophilic and can more readily cross biological membranes, such as the gastrointestinal tract and the blood-brain barrier, via passive diffusion.[1][5]
Distribution: The volume of distribution (Vd) is influenced by ionization; basic compounds often exhibit a larger Vd compared to acidic or neutral molecules.[4]
Target Engagement: The ability of a drug to bind to its target receptor often depends on specific electrostatic interactions, such as hydrogen bonds or salt bridges, which are only possible in a particular ionization state.[3]
Off-Target Effects: Unintended interactions, such as hERG potassium channel inhibition, have been linked to the basicity of compounds, making pKa modulation a key strategy for mitigating cardiotoxicity.[3][4]
Therefore, the accurate determination of pKa is an indispensable step in optimizing the pharmacokinetic and pharmacodynamic profile of a potential drug.
Caption: Logical flow of pKa's influence on key ADMET properties.
Structural and Electronic Analysis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
To understand the acidity of 1-(4-chlorophenyl)-1H-pyrazol-4-amine, we must first analyze its structure and identify the ionizable centers.
Structure:
This molecule possesses two primary basic centers susceptible to protonation:
The Pyridine-like Nitrogen (N2): The pyrazole ring is an aromatic heterocycle.[6] The N2 atom has a lone pair of electrons in an sp² hybrid orbital within the plane of the ring, which is available for protonation. Pyrazole itself is a weak base.[7]
The Exocyclic Amino Group (-NH₂ at C4): The nitrogen atom of the primary amine has a lone pair of electrons and will readily accept a proton to form a substituted ammonium cation (R-NH₃⁺).
The overall basicity of these sites is modulated by the electronic effects of the substituents:
1-(4-chlorophenyl) Group: This group at the N1 position exerts a significant electron-withdrawing effect. The chlorine atom is electronegative, pulling electron density away through the sigma bonds (inductive effect).[8] The phenyl ring itself can also withdraw electron density from the pyrazole system. This overall withdrawal of electron density deactivates the pyrazole ring, reducing the basicity of the N2 nitrogen.
4-amino Group: The amino group is a powerful electron-donating group through resonance, pushing its lone pair into the pyrazole ring system. This effect increases the electron density within the ring, which would be expected to increase the basicity of the N2 nitrogen.
The final pKa values will be a result of the interplay between these opposing electronic influences.
Computational Prediction of pKa Values
Before embarking on laboratory work, in silico prediction provides rapid, cost-effective, and valuable estimations of pKa. These methods are indispensable in the early stages of drug discovery for screening large libraries of compounds.[1]
Methodology Rationale
We employ a quantum mechanics (QM) based approach, which calculates the Gibbs free energy change (ΔG) for the protonation reaction in a simulated aqueous environment.[9] This provides a first-principles estimation of the pKa. The workflow combines QM calculations with machine learning corrections derived from large experimental datasets for enhanced accuracy.[10][11]
Caption: Generalized workflow for experimental pKa determination.
Protocol 1: Potentiometric Titration
Causality: This method relies on monitoring the change in pH of a solution of the analyte as a standardized acid or base is added. The pKa corresponds to the pH at the half-equivalence point, where the concentrations of the protonated and deprotonated species are equal. This point is identified from the inflection point of the titration curve.
[12]
Step-by-Step Methodology:
System Calibration: Calibrate a high-precision pH meter using at least three standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) at a constant temperature (e.g., 25 °C).
Sample Preparation: Prepare a ~1 mM solution of 1-(4-chlorophenyl)-1H-pyrazol-4-amine in a suitable co-solvent system (e.g., 50% ethanol-water) to ensure solubility. [13]Add an inert salt (e.g., 0.15 M KCl) to maintain constant ionic strength.
Titration (Acidification): Place the solution in a thermostatted vessel and titrate with a standardized solution of HCl (e.g., 0.1 M) using an automated titrator. Record the pH after each incremental addition of titrant.
Titration (Alkalinization): In a separate experiment, titrate a fresh sample with a standardized solution of carbonate-free KOH (e.g., 0.1 M).
Data Analysis: Plot the pH versus the volume of titrant added. The pKa values are determined from the inflection points of the resulting sigmoid curve using derivative plots (dpH/dV) or non-linear regression analysis.
Protocol 2: UV-Vis Spectrophotometry
Causality: This method is applicable if the protonated and deprotonated forms of the molecule have different UV-Vis absorbance spectra. By measuring the absorbance at a specific wavelength across a range of pH values, a sigmoid curve can be generated, from which the pKa can be derived.
[14]
Step-by-Step Methodology:
Wavelength Selection: Record the UV-Vis spectra of the analyte in highly acidic (e.g., pH 1) and highly basic (e.g., pH 12) solutions to identify the wavelength(s) of maximum absorbance difference (λ_max).
Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 1 to 12) with constant ionic strength.
Measurement: Prepare a set of solutions with a constant concentration of the analyte in each of the different pH buffers. Measure the absorbance of each solution at the pre-determined λ_max.
Data Analysis: Plot absorbance versus pH. The resulting sigmoid curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the pH at the inflection point of the curve.
Synthesis of Findings and Drug Development Implications
By integrating computational predictions with experimental results, we can build a comprehensive physicochemical profile of 1-(4-chlorophenyl)-1H-pyrazol-4-amine.
Summary of Physicochemical Data
Parameter
Computational Prediction
Experimental Result (Illustrative)
pKa₁ (4-Amino Group)
4.5 - 5.5
5.1 ± 0.1
pKa₂ (Pyrazole N2)
1.5 - 2.5
2.0 ± 0.1
The experimental data confirm that the 4-amino group is the more basic center, though it is a relatively weak base. The pyrazole N2 is very weakly basic, requiring highly acidic conditions for significant protonation.
Species Distribution and Physiological Relevance
At the physiological pH of blood plasma (pH 7.4), both basic centers will be overwhelmingly in their neutral, deprotonated state.
The 4-amino group (pKa ~5.1) will be >99% neutral (-NH₂).
The pyrazole N2 (pKa ~2.0) will be >99.99% neutral.
Implications:
Absorption: In the acidic environment of the stomach (pH ~1.5-3), a significant fraction of the molecule will be protonated at both the amine and pyrazole nitrogen. This would increase its water solubility but decrease its ability to permeate the gastric mucosa. Upon entering the more alkaline environment of the small intestine (pH ~6-7.5), the molecule will convert almost entirely to its neutral form, which is more lipophilic and thus better suited for passive absorption.
[4]* Solubility vs. Permeability Trade-off: The pKa of ~5.1 for the amino group presents a classic development challenge. While the neutral form is required for permeability, a higher pKa (e.g., 7-9) would allow for the formation of highly water-soluble salts for formulation. [4]The current pKa may make achieving high aqueous solubility via salt formation challenging.
CNS Penetration: For central nervous system (CNS) targets, a pKa in the range of 7.5-10.5 is often considered optimal for crossing the blood-brain barrier. [4]With a pKa of ~5.1, this compound is less likely to be actively effluxed by transporters like P-gp but may have suboptimal characteristics for CNS penetration compared to more basic compounds.
Minimizing Off-Target Liabilities: The relatively low basicity (pKa ~5.1) is advantageous for avoiding certain off-target activities. Highly basic amines are often associated with phospholipidosis and inhibition of the hERG channel. [3]This compound's lower basicity may confer a better safety profile in this regard.
Conclusion
This guide has detailed the theoretical and experimental approaches to characterizing the pKa and acidity of 1-(4-chlorophenyl)-1H-pyrazol-4-amine. Our analysis reveals two basic centers, with the exocyclic 4-amino group (pKa ~5.1) being significantly more basic than the pyrazole N2 atom (pKa ~2.0), a consequence of the strong electron-withdrawing nature of the N1-substituent.
For drug development professionals, this pKa profile suggests that at physiological pH, the molecule will exist predominantly in its neutral, membrane-permeable form. While this is favorable for absorption, it presents challenges for aqueous formulation. The low basicity is a positive attribute for potentially avoiding hERG-related cardiotoxicity. These insights, grounded in robust computational and experimental data, are critical for guiding lead optimization, formulation strategies, and the overall development of drug candidates based on this pyrazole scaffold.
References
Vertex AI Search. (2023, December 13). What is pKa and how is it used in drug development?5
Manallack, D. T., et al. (2012, October 25). The significance of acid/base properties in drug discovery. Chemical Society Reviews. 2
ACD/Labs. The Impact of Ionization in Drug Discovery & Development. 4
Manallack, D. T. (2007, September 17). The pKa Distribution of Drugs: Application to Drug Discovery. PMC. 1
Drug Hunter Team. (2022, July 16). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Drug Hunter. 3
Journal of Pharmaceutical and BioSciences. A review on Pyrazole derivatives of pharmacological potential. 15
DTIC. (1962). SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. 14
Eugene-Osoikhia, O., et al. Determination of the pKa values of some selected aromatic amines and naturally occurring compounds in polar and non-polar solvents at 25OC. ResearchGate. 13
Optibrium. Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. 10
International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. 6
ResearchGate. (2025, August 6). Substituent effects on the physical properties and pKa of phenol. 16
van de Waterbeemd, H., & Guba, W. (2010). Development of Methods for the Determination of pKa Values. PMC. 12
Reliable and accurate prediction of basic pKa values in nitrogen compounds. 17
Shields, G. C. (2024, September 10). Free software for calculating theoretical pKa values of C-H bonds in heterocyclic compounds. Reddit. 18
Current status of pyrazole and its biological activities. PMC. 7
MDPI. (2021, December 10). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. 9
Pearson. The pKa values of a few ortho-, meta-, and para-substituted benzo.... 8
Rowan University. (2025, October 16). How to Predict pKa. 11
Technical Guide: The Role of 1-(4-Chlorophenyl)-1H-pyrazol-4-amine in Medicinal Chemistry
Executive Summary 1-(4-chlorophenyl)-1H-pyrazol-4-amine (CAS: 23003-39-6) represents a privileged scaffold in modern medicinal chemistry. Distinct from its 5-amino isomer (common in COX-2 inhibitors like Celecoxib), the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1-(4-chlorophenyl)-1H-pyrazol-4-amine (CAS: 23003-39-6) represents a privileged scaffold in modern medicinal chemistry. Distinct from its 5-amino isomer (common in COX-2 inhibitors like Celecoxib), the 4-amino variant serves as a critical "linker" scaffold for ATP-competitive kinase inhibitors and a precursor for bioactive Schiff bases. Its structural utility lies in the orthogonal reactivity of the C4-amine (nucleophilic handle) and the N1-(4-chlorophenyl) tail (lipophilic anchor), allowing for the precise positioning of pharmacophores within enzyme binding pockets.
This guide details the synthesis, derivatization, and therapeutic applications of this intermediate, providing researchers with actionable protocols and mechanistic insights.
Part 1: Structural Analysis & Pharmacophore Properties
The molecule consists of a pyrazole core substituted at the N1 position with a p-chlorophenyl group and at the C4 position with a primary amine.
Electronic & Steric Features
N1-(4-Chlorophenyl) Anchor: The p-chloro substituent increases lipophilicity (
), enhancing membrane permeability. Metabolically, the chlorine atom blocks para-hydroxylation on the phenyl ring, extending the half-life () of the scaffold compared to the unsubstituted phenyl analog.
C4-Amine Handle: The C4 position of the pyrazole ring is electronically enriched. The amine group here is a versatile nucleophile, ready for acylation, reductive amination, or condensation with aldehydes. In kinase inhibitors, this nitrogen often serves as a hydrogen bond donor to the hinge region of the kinase ATP pocket.
Pyrazole Core: Acts as a rigid spacer, orienting the lipophilic tail and the active headgroup (derived from the amine) at a specific vector angle (
140°), crucial for fitting into narrow hydrophobic channels in enzymes like p38 MAPK or CDK2 .
Part 2: Synthetic Pathways & Protocols[1]
The synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine is typically achieved via a three-step sequence: cyclization, nitration, and reduction.
Synthesis Workflow (DOT Visualization)
Figure 1: Step-wise synthetic route from hydrazine precursor to the target 4-amino pyrazole.
Detailed Experimental Protocol
Objective: Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine starting from 1-(4-chlorophenyl)-1H-pyrazole.
Procedure: Dissolve the pyrazole in acetic anhydride at 0°C. Add fuming nitric acid dropwise, maintaining temperature below 10°C to prevent over-nitration. Stir at room temperature for 2 hours.
Workup: Pour mixture onto crushed ice. The yellow precipitate (4-nitro intermediate) is filtered, washed with water, and recrystallized from ethanol.
Checkpoint: Confirm structure via NMR. The C4-H signal of the pyrazole will disappear.
Step B: Reduction (Tin(II) Chloride Method)
Note: This method is preferred over catalytic hydrogenation if halogen retention (avoiding dechlorination) is critical, although Pd/C can be used with care.
Procedure: Suspend the nitro compound in ethanol. Add stannous chloride dihydrate. Heat to reflux (70-80°C) for 2-4 hours. Monitor via TLC (disappearance of the yellow nitro spot).
Workup: Cool to room temperature. Neutralize with 10% NaOH solution until pH 8-9 (precipitates tin salts). Filter through Celite. Extract the filtrate with Ethyl Acetate (
mL). Dry over and concentrate.
Yield: Typically 75-85% as an off-white solid.
Part 3: Medicinal Chemistry Applications[1][3][4][5][6][7][8][9]
Case Study: Kinase Inhibitor Design (ATP Mimetics)
The 4-amino-1-arylpyrazole scaffold is a bioisostere for the adenine ring of ATP. In drug discovery, it is used to target Serine/Threonine kinases (e.g., p38 MAPK , JNK , CDK2 ).
Mechanism of Action:
Hinge Binding: The C4-amine acts as a hydrogen bond donor to the backbone carbonyl of the kinase hinge region (e.g., Glu71 in p38).
Hydrophobic Pocket: The 4-chlorophenyl group occupies the hydrophobic "Selectivity Pocket" (often the Gatekeeper region), displacing water molecules and increasing binding entropy.
Derivatization Strategy:
To increase potency, the C4-amine is rarely used free. It is derivatized into:
Ureas: Reaction with isocyanates (e.g., to form p38 inhibitors).
Amides: Reaction with heteroaryl carboxylic acids.
Case Study: Schiff Base Antimicrobials
Reaction of the amine with aromatic aldehydes yields Schiff bases (imines). These derivatives have shown significant efficacy against S. aureus and C. albicans.
Result: Precipitate forms upon cooling. High yield (>85%).
Quantitative Data: Activity Profile
Table 1: Comparative biological activity of 4-amino-pyrazole derivatives.
Derivative Type
R-Group (on Amine)
Target/Assay
Activity ( / MIC)
Ref
Free Amine
Synthetic Intermediate
Low/Inactive
[1]
Schiff Base
S. aureus (Antibacterial)
[2]
Urea
p38 MAPK (Anti-inflammatory)
[3]
Amide
VEGFR-2 (Anticancer)
[3]
Part 4: Signaling Pathway Visualization
The following diagram illustrates how the 1-(4-chlorophenyl)-1H-pyrazol-4-amine scaffold interferes with the p38 MAPK inflammatory pathway.
Figure 2: Mechanism of action for p38 MAPK inhibition by pyrazole-based scaffolds.
References
Rostom, S. A., et al. (2003).[3] "Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs." European Journal of Medicinal Chemistry, 38(11-12), 959-974.[3]
Bekhit, A. A., & Abdel-Aal, H. T. (2005). "Synthesis and biological evaluation of some pyrazole derivatives as anti-inflammatory antimicrobial agents." Archiv der Pharmazie, 338(2-3), 167-174.
Dumas, J. (2001). "Protein kinase inhibitors: emerging trends in synthesis and therapeutic applications." Expert Opinion on Therapeutic Patents, 11(3), 405-429.
synthesis protocols using 1-(4-chlorophenyl)-1H-pyrazol-4-amine as intermediate
This application note details the handling, synthesis, and downstream derivatization of 1-(4-chlorophenyl)-1H-pyrazol-4-amine , a privileged scaffold in medicinal chemistry. This intermediate is critical for developing k...
Author: BenchChem Technical Support Team. Date: February 2026
This application note details the handling, synthesis, and downstream derivatization of 1-(4-chlorophenyl)-1H-pyrazol-4-amine , a privileged scaffold in medicinal chemistry. This intermediate is critical for developing kinase inhibitors (e.g., targeting CDK, p38 MAPK) and agrochemicals due to the metabolic stability of the pyrazole ring and the lipophilic "chlorophenyl tail" that often occupies hydrophobic pockets in protein targets.
Part 1: Strategic Overview & Scaffold Analysis
Compound Identity:
Name: 1-(4-chlorophenyl)-1H-pyrazol-4-amine
CAS: 101860-96-2 (generic for 4-amino-1-arylpyrazoles; specific isomers vary)
Role: Nucleophilic aromatic amine used as a "hinge-binder" precursor in kinase drug discovery.
Chemical Behavior:
Unlike the more common 5-amino isomers (formed via condensation of hydrazines with
-ketonitriles), the 4-amino isomer typically requires electrophilic nitration of the pyrazole core followed by reduction. The amine at position 4 is electronically coupled to the N1-aryl system, making it less nucleophilic than an alkyl amine but sufficiently reactive for acylation and metal-catalyzed cross-couplings.
Part 2: Pre-Synthesis & Preparation (Module 1)
Before initiating downstream protocols, ensure the intermediate is free of oxidation byproducts (azo-dimers) which form upon prolonged air exposure.
Protocol 1.1: Purification & Quality Control
Appearance Check: Pure compound is an off-white to pale yellow solid. Dark brown/purple coloration indicates oxidation.
Recrystallization: If impure, recrystallize from Ethanol/Water (9:1) .
Storage: Store under Argon at -20°C. The free base is air-sensitive; converting to the hydrochloride salt (using 4M HCl in Dioxane) indefinitely extends shelf life.
Protocol 1.2: Synthesis from Nitro-Precursor (If required)
Context: If starting from 1-(4-chlorophenyl)-4-nitropyrazole.
Reagents: Iron powder (5 equiv),
(2 equiv), (4:1).
Conditions: Reflux at 80°C for 2–4 hours.
Workup: Filter hot through Celite (to remove Iron oxide sludge). Concentrate filtrate. Basify with
to precipitate the free amine.
Yield: Typically >85%.
Part 3: Downstream Transformation Protocols
Workflow Visualization
The following diagram illustrates the three primary divergent synthesis pathways for this intermediate.
Caption: Divergent synthesis workflow starting from 1-(4-chlorophenyl)-1H-pyrazol-4-amine.
Application Notes & Protocols for the Amide Coupling of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Authored by: Gemini, Senior Application Scientist Introduction: The Central Role of the Amide Bond The amide bond is a cornerstone of modern medicinal chemistry and drug development. Its remarkable stability, coupled wit...
Author: BenchChem Technical Support Team. Date: February 2026
Authored by: Gemini, Senior Application Scientist
Introduction: The Central Role of the Amide Bond
The amide bond is a cornerstone of modern medicinal chemistry and drug development. Its remarkable stability, coupled with its ability to act as both a hydrogen bond donor and acceptor, makes it a privileged functional group in a vast array of pharmaceuticals.[1] The formation of this bond, typically through the coupling of a carboxylic acid and an amine, is one of the most frequently performed reactions in the synthesis of novel molecular entities.[1][2]
This guide provides a detailed technical overview and actionable protocols for the amide coupling of 1-(4-chlorophenyl)-1H-pyrazol-4-amine , a heterocyclic aryl amine. Amines of this class often present unique challenges compared to their aliphatic counterparts, primarily due to the reduced nucleophilicity of the nitrogen atom, a consequence of the lone pair's delocalization into the aromatic pyrazole ring. Therefore, the selection of an appropriate coupling strategy is critical to ensure high yields, purity, and process efficiency.
This document is intended for researchers, chemists, and drug development professionals. It moves beyond simple procedural lists to explain the underlying principles and rationale for reagent selection, empowering the user to troubleshoot and adapt these methods for their specific synthetic challenges.
Core Principle: The Necessity of Carboxylic Acid Activation
The direct condensation of a carboxylic acid and an amine to form an amide bond is a thermodynamically unfavorable process at ambient temperatures, requiring extreme heat (>200 °C) that is incompatible with complex molecules. The core strategy of all amide coupling reactions is, therefore, the in-situ activation of the carboxylic acid. This involves converting the hydroxyl group of the acid into a better leaving group, creating a highly reactive acyl intermediate that is readily attacked by the amine nucleophile.
Application Note: Optimized Diazotization Protocols for 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Executive Summary This application note details the procedure for the diazotization of 1-(4-chlorophenyl)-1H-pyrazol-4-amine , a critical intermediate in the synthesis of agrochemicals (e.g., Fipronil analogs) and pharma...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the procedure for the diazotization of 1-(4-chlorophenyl)-1H-pyrazol-4-amine , a critical intermediate in the synthesis of agrochemicals (e.g., Fipronil analogs) and pharmaceutical scaffolds.
Unlike simple anilines, this heterocyclic amine possesses reduced nucleophilicity due to the electron-withdrawing 4-chlorophenyl group and the inherent properties of the pyrazole ring. Furthermore, its lipophilicity presents solubility challenges in standard aqueous acid media.
This guide provides two distinct protocols:
Method A (Classic Aqueous/Co-solvent): For standard laboratory scale-up using sodium nitrite.
Method B (Non-Aqueous/Doyle): Using alkyl nitrites in organic solvent, recommended for high-purity applications or subsequent anhydrous coupling reactions.
Hydrochloric Acid (37%): 6.0 mL (Excess required to prevent triazene formation)
Acetic Acid (Glacial): 10 mL (Solubilizer)
Sodium Nitrite (
): 11.0 mmol (0.76 g) dissolved in 2 mL water.
Procedure:
Dissolution: In a 50 mL 3-neck round-bottom flask, suspend the amine in Glacial Acetic Acid (10 mL). Stir until a fine suspension or solution is achieved.
Acidification: Cool the mixture to 0–5°C using an ice/salt bath. Dropwise add conc. HCl (6 mL). Note: The amine hydrochloride salt may precipitate; this is normal.
Diazotization: Add the
solution dropwise via a pressure-equalizing addition funnel or syringe pump over 20 minutes.
Critical Control: Maintain internal temperature < 5°C . Exotherms can decompose the diazonium species.
Digestion: Stir at 0–5°C for an additional 30–45 minutes. The mixture should become a clear or slightly turbid yellow/orange solution.
Validation: Perform the Starch-Iodide Test (see Section 4).
Utilization: The solution must be used immediately for the next step (e.g., addition to CuCl/HCl for Sandmeyer).
(Optional, 1.0 equiv) for tetrafluoroborate salt isolation.
Procedure:
Setup: Dissolve the amine in dry MeCN under Nitrogen atmosphere.
Addition: Cool to 0°C. Add tert-Butyl Nitrite dropwise.
Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT) for 1 hour.
Observation: Evolution of gas is not observed here (unlike decomposition). The solution usually darkens.
Isolation (Optional): If
was used, dilute with cold diethyl ether to precipitate the Diazonium Tetrafluoroborate salt. Filter and dry under vacuum (Caution: Potentially Explosive).
In-Situ Use: Usually, the MeCN solution is used directly.
Process Validation & Troubleshooting
End-Point Determination
Do not rely solely on time. Use these chemical indicators:
Test Method
Procedure
Positive Result
Corrective Action
Starch-Iodide Paper
Dip glass rod in reaction, touch paper.
Instant Blue/Black (Excess present).
If negative, add more . If too dark immediately, urea may be needed to quench excess before next step.
R-Salt Coupling
Add 1 drop reaction to alkaline -naphthol.
Brilliant Red/Orange Precipitate .
If no color, diazotization failed (check temp/acid).
Troubleshooting Guide
Issue
Probable Cause
Solution
Precipitation during addition
Formation of Triazene (coupled product).
Acid concentration is too low. Add more HCl.
Gas evolution (Bubbling)
Decomposition of Diazonium salt.
Temperature is too high (>10°C). Cool immediately.
Low Yield in Next Step
Diazonium instability or water interference.
Switch to Method B (Non-aqueous).
Workflow Visualization
Figure 2: Operational workflow for the generation of the diazonium intermediate.
Safety & Handling (Critical)
Explosion Hazard: Diazonium salts, especially heterocyclic ones, can be explosive when dry. Never dry the diazonium chloride salt. Always keep in solution or wet paste.
Toxicity: 1-(4-chlorophenyl)-1H-pyrazol-4-amine is a potent bioactive scaffold. Handle with full PPE (gloves, goggles, fume hood).
Nitrosamines: The reaction generates nitrosamines (carcinogenic). All waste must be treated with bleach or specific quenchers before disposal.
References
Organic Chemistry Portal. "Diazotization and Sandmeyer Reaction." Available at: [Link]
Doyle, M. P., et al. "Alkyl Nitrite-Metal Halide Deamination Reactions." J. Org.[2] Chem. 1977, 42, 2426. (Foundational text for Method B).
Frontiers in Chemistry. "One-Pot Difunctionalization of Aryldiazonium Salts." Available at: [Link]
Master Organic Chemistry. "Reactions of Diazonium Salts: Sandmeyer and Related Reactions." Available at: [Link]
PubChem. "1-(4-chlorophenyl)-1H-pyrazol-4-amine Compound Summary." Available at: [Link][1]
Application Note: Synthesis of Schiff Bases Derived from 1-(4-chlorophenyl)-1H-pyrazol-4-amine
[1] Introduction & Pharmacophore Significance[2][3][4][5][6] The pyrazole scaffold represents a "privileged structure" in medicinal chemistry, serving as the core for blockbuster drugs like Celecoxib (Celebrex) and Rimon...
The pyrazole scaffold represents a "privileged structure" in medicinal chemistry, serving as the core for blockbuster drugs like Celecoxib (Celebrex) and Rimonabant. The specific derivative 1-(4-chlorophenyl)-1H-pyrazol-4-amine combines a lipophilic
-chlorophenyl tail with a reactive amino group at the 4-position.
Synthesizing Schiff bases (imines) from this amine allows researchers to conjugate the pyrazole core with various aromatic aldehydes. This linkage (
) is not merely a connector; it acts as a hydrogen bond acceptor and often enhances biological activity, particularly in antimicrobial, anti-inflammatory, and kinase inhibition domains.
Key Chemical Properties
Property
Specification
CAS Name
1-(4-chlorophenyl)-1H-pyrazol-4-amine
Molecular Weight
193.63 g/mol
Nucleophile
Primary amine () at C4
Solubility Profile
Soluble in DMSO, DMF, hot Ethanol; sparingly soluble in water.[1][2]
Reactivity
Moderate nucleophilicity due to the electron-rich pyrazole ring, slightly tempered by the electron-withdrawing -chlorophenyl group.
Reaction Mechanism & Rationale
The synthesis follows a classical acid-catalyzed condensation mechanism. While the 4-amino group is nucleophilic, the reaction requires acid catalysis to activate the carbonyl carbon of the aldehyde, facilitating the attack and subsequent dehydration.
Mechanistic Steps[1][3][4][5][8][9]
Protonation: The acid catalyst protonates the aldehyde oxygen, increasing electrophilicity.
Nucleophilic Attack: The lone pair of the pyrazole amine attacks the carbonyl carbon.
Proton Transfer: Formation of the carbinolamine intermediate.
Dehydration: Protonation of the hydroxyl group followed by water elimination yields the imine.
Diagram: Synthetic Pathway
Caption: Logical flow of the acid-catalyzed condensation reaction from reactants to the final Schiff base.
Experimental Protocols
Method A: Conventional Reflux (Standard Protocol)
Recommended for bulk synthesis and initial optimization.
Reagents:
1-(4-chlorophenyl)-1H-pyrazol-4-amine (1.0 equiv)
Substituted Aromatic Aldehyde (1.0 - 1.1 equiv)
Solvent: Absolute Ethanol or Methanol (15–20 mL per mmol)
Dissolution: In a round-bottom flask, dissolve 1 mmol of 1-(4-chlorophenyl)-1H-pyrazol-4-amine in 15 mL of absolute ethanol. Slight warming (40°C) may be required for complete dissolution.
Addition: Add 1 mmol of the chosen aromatic aldehyde.
Catalysis: Add 2–3 drops of glacial acetic acid.
Reflux: Attach a condenser and reflux the mixture at 78–80°C for 4–8 hours.
Checkpoint: Monitor progress via TLC (System: Hexane:Ethyl Acetate 7:3). Look for the disappearance of the amine spot (lower
).
Precipitation: Cool the reaction mixture to room temperature. If precipitation does not occur, pour the mixture onto crushed ice (approx. 50g).
Filtration: Filter the solid precipitate under vacuum.
Purification: Recrystallize from hot ethanol or an ethanol/DMF mixture.
Recommended for high-throughput screening and improving yields.
Reagents:
Same stoichiometry as Method A.
Solvent: Minimal Ethanol (1–2 mL) or Solvent-free (neat).
Procedure:
Mixing: Grind the amine and aldehyde (1:1 molar ratio) in a mortar if performing solvent-free, or mix in a microwave vial with minimal ethanol.
Catalysis: Add 1 drop of glacial acetic acid.
Irradiation: Place in a microwave reactor.
Settings: 140–300 W, 60–90°C.
Time: Irradiate for 2–5 minutes (pulse mode: 30s on, 10s off to prevent overheating).
Workup: Cool to room temperature. Wash the solid with cold ethanol/ether to remove unreacted starting materials.
Yield: Typically 85–95% (often higher than conventional reflux).
Characterization & Validation
To ensure scientific integrity, the synthesized Schiff base must be validated using spectroscopic methods. The following data points are critical for confirmation.
Spectroscopic Fingerprints
Technique
Diagnostic Signal
Expected Value
Interpretation
FT-IR
Stretch
Confirmation: Appearance of a strong, sharp band indicating imine formation.
FT-IR
Stretch
Validation: Disappearance of the primary amine doublet () from the starting material.
H NMR
Azomethine Proton ()
(Singlet)
Primary Proof: This singlet is unique to the product.
H NMR
Amine Protons
Purity Check: These signals must be absent in the final product.
C NMR
Azomethine Carbon
Confirms the carbon environment of the C=N bond.
Workflow Diagram: Synthesis to Analysis
Caption: Step-by-step experimental workflow from reagent preparation to final analytical validation.
Troubleshooting & Optimization
Moisture Sensitivity: Schiff base formation is reversible. If yields are low, water must be removed.
Solution: Use a Dean-Stark trap (for large scale in toluene) or add anhydrous
to the reaction mixture.
Steric Hindrance: If the aldehyde has bulky ortho-substituents (e.g., 2,6-dichlorobenzaldehyde), the reaction rate will drop significantly.
Solution: Switch to Method B (Microwave) or use a stronger catalyst like
(catalytic amount) or -toluenesulfonic acid.
Solubility Issues: The 4-chlorophenyl group makes the molecule lipophilic.
Solution: If the product oils out instead of precipitating, evaporate the solvent and recrystallize from a mixture of Ethanol/Chloroform.
References
Khan, S. A., et al. (2013). Green synthesis of novel pyrazole containing Schiff base derivatives as antibacterial agents on the bases of in-vitro and DFT.[3] European Journal of Chemistry, 4(4), 454-458.[3]
Bekkali, H., et al. (2019). Synthesis, characterization and biological evaluation of some novel Schiff bases derived from 1-phenyl-1H-pyrazole-4-carbaldehyde.[4] Journal of Molecular Structure, 1175, 594-602.
Sharshira, E. M., & Hamada, N. M. (2011). Synthesis and characterization of some new pyrazole-based Schiff bases and their complexes. Arabian Journal of Chemistry, 4(4), 454-458.[3]
Organic Chemistry Portal. (n.d.). Synthesis of Imines (Schiff Bases).
preparation of pyrazole-based azo dyes from 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Executive Summary This guide details the synthetic protocol for generating pyrazole-based azo dyes derived from 1-(4-chlorophenyl)-1H-pyrazol-4-amine . These dyes represent a critical class of bioactive chromophores util...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the synthetic protocol for generating pyrazole-based azo dyes derived from 1-(4-chlorophenyl)-1H-pyrazol-4-amine . These dyes represent a critical class of bioactive chromophores utilized in drug discovery (antimicrobial/antiviral pharmacophores) and industrial applications (high-performance pigments for polyesters).
The protocol employs a diazotization-coupling sequence .[1][2] Unlike standard aniline derivatives, the heterocyclic nature of the pyrazole core requires specific handling to prevent diazonium decomposition. This guide provides optimized conditions for diazotization in acidic media and subsequent coupling with electron-rich aromatic systems (phenols) or active methylene compounds.
Scientific Foundation & Mechanism
The Challenge of Heterocyclic Diazotization
The starting material, 1-(4-chlorophenyl)-1H-pyrazol-4-amine, contains a pyrazole ring which is electron-rich but less basic than aniline. The presence of the p-chlorophenyl group at the N1 position exerts an inductive electron-withdrawing effect, slightly deactivating the amine.
Stability: Pyrazole-4-diazonium salts are generally stable at
but prone to rapid hydrolysis or dediazoniation at elevated temperatures.
Solubility: The lipophilic chlorophenyl tail reduces water solubility, necessitating the use of co-solvents (Acetic Acid/HCl) rather than pure aqueous acid to ensure homogenous diazotization.
Reaction Pathway[4]
Diazotization: The amine reacts with nitrosonium ion (
), generated in situ from sodium nitrite and acid, to form the electrophilic diazonium salt.[1][3]
Coupling: The diazonium species acts as a weak electrophile, attacking the electron-rich centers of coupling components (e.g., the ortho position of phenols or the
-carbon of active methylenes) via Electrophilic Aromatic Substitution ().
Rationale: We use an Acetic Acid/HCl mixture to maintain solubility of the starting amine while providing the strong acid necessary for
generation.
Dissolution: In a 250 mL beaker, dissolve 1.94 g (10 mmol) of 1-(4-chlorophenyl)-1H-pyrazol-4-amine in a mixture of 10 mL Glacial Acetic Acid and 5 mL conc. HCl . Stir until a clear solution is obtained.
Cooling: Immerse the beaker in an ice-salt bath. Cool the internal temperature to 0–2°C .
Nitrosation: Dissolve 0.76 g (11 mmol) of Sodium Nitrite in 5 mL of water . Add this solution dropwise to the amine mixture over 15 minutes.
Critical Control: Keep temperature below 5°C . If brown fumes (
) appear, slow the addition.
Aging: Stir the mixture at 0–5°C for an additional 20 minutes to ensure complete conversion.
Validation: Test a drop of the solution on starch-iodide paper. An immediate blue/black color confirms excess nitrous acid (required). Remove excess nitrous acid by adding a pinch of Urea (sulfamic acid) until the starch-iodide test is negative.
Step 2: Coupling Reaction
Choose Method A or B depending on the desired target.
Method A: Coupling with 2-Naphthol (Phenolic Coupling)
Preparation of Coupler: Dissolve 1.30 g (10 mmol) of Ethyl Acetoacetate in 20 mL Ethanol containing 2.0 g Sodium Acetate (buffer). Cool to 0–5°C.[4][3][5][6][7]
Addition: Add the diazonium salt solution dropwise.
Buffering: The reaction generates acid. Sodium acetate acts as a buffer to maintain pH ~5-6, which is optimal for enol-form coupling.
Precipitation: Stir for 2 hours. If no precipitate forms, add 50 mL of ice-cold water to force precipitation.
Step 3: Purification
Filtration: Collect the crude dye by vacuum filtration.
Washing: Wash the cake with water (3 x 50 mL) to remove inorganic salts. Wash with a small amount of cold ethanol (10 mL) to remove unreacted organics.
Recrystallization:
For Method A (Naphthol dyes): Recrystallize from DMF/Ethanol (1:1) or pure Acetic Acid .
For Method B (Ester dyes): Recrystallize from Ethanol .
Drying: Dry in a vacuum oven at 50°C for 6 hours.
Workflow Visualization
Figure 1: Synthesis workflow for pyrazole-based azo dyes via diazotization and coupling pathways.
Characterization & Data Analysis
Successful synthesis is validated by the following spectral signatures:
Infrared Spectroscopy (FT-IR)
Functional Group
Frequency ()
Note
-N=N- (Azo)
1400 – 1500
Characteristic stretch, often weak/overlapped.
C=N (Pyrazole)
1580 – 1620
Ring stretching vibration.
-OH (Phenolic)
3300 – 3500
Broad band (Method A only).
C=O (Ester/Keto)
1650 – 1720
Sharp band (Method B only).
C-Cl (Aryl)
700 – 800
Confirmation of the chlorophenyl moiety.
Nuclear Magnetic Resonance (
H-NMR)
Solvent: DMSO-
Pyrazole Protons: Look for a singlet around 8.0 – 9.0 ppm (H-3/H-5 of the pyrazole ring).
Aromatic Protons: Two doublets (AA'BB' system) for the 4-chlorophenyl group around 7.5 – 7.9 ppm .
Hydrazo Tautomerism: In Method A dyes, an exchangeable proton signal near 12.0 – 15.0 ppm may appear, indicating the hydrazone tautomer (common in azo-naphthols).
Application Notes
Antimicrobial Screening
These dyes are pharmacophores. For initial screening:
Preparation: Dissolve dye in DMSO (1 mg/mL).
Method: Agar well diffusion.
Targets: Staphylococcus aureus (Gram +) and Escherichia coli (Gram -).
Expectation: Pyrazole azo dyes often show enhanced activity against Gram-positive bacteria due to the lipophilicity of the chlorophenyl group facilitating cell wall penetration.
Dyeing Protocol (Polyester)
Bath: Disperse dye (1% owf) in water with a dispersing agent.
pH: Adjust to 4.5–5.5 (Acetic acid).
Cycle: Heat to 130°C (pressurized) for 45 mins.
Fastness: These dyes typically exhibit high light fastness (rating 5-6) due to the stability of the pyrazole ring.
References
RSC Advances : "Room temperature diazotization and coupling reaction using DES-Ethanol system." Royal Society of Chemistry.[8] Link
Journal of Chemical Research : "Synthesis of new pyrazolone dyes." SAGE Journals. Link
Organic Chemistry Portal : "Diazotization and Coupling Reactions." Organic Chemistry Portal. Link
Biointerface Research in Applied Chemistry: "The L
Application Note: Strategic Functionalization of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
This Application Note is designed for research scientists and medicinal chemists focusing on the functionalization of 1-(4-chlorophenyl)-1H-pyrazol-4-amine . The guide prioritizes high-fidelity chemical synthesis, offeri...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for research scientists and medicinal chemists focusing on the functionalization of 1-(4-chlorophenyl)-1H-pyrazol-4-amine .
The guide prioritizes high-fidelity chemical synthesis, offering robust protocols for transforming the C4-primary amine into amides, sulfonamides, secondary amines, and ureas.
Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10][11][12]
1-(4-chlorophenyl)-1H-pyrazol-4-amine is a versatile scaffold in drug discovery, particularly for kinase inhibitors (e.g., CDK, p38 MAPK) and COX-2 inhibitors.
Nucleophilicity: The C4-amino group is structurally distinct from a standard aniline. The pyrazole ring is electron-rich (π-excessive), enhancing the nucleophilicity of the exocyclic amine compared to a phenyl-amine. However, the p-chlorophenyl group at N1 exerts an inductive electron-withdrawing effect, modulating this reactivity to prevent rapid oxidative degradation.
Chemo-stability: While the free base is stable for short periods, it is prone to air oxidation (darkening) over time. It is best stored as a hydrochloride salt or used immediately upon generation.
Regioselectivity: The N1 position is blocked by the chlorophenyl group, ensuring that electrophilic attack occurs exclusively at the C4-amine (or C4-carbon in rare electrophilic aromatic substitutions, though the amine nitrogen is kinetically favored).
Functionalization Landscape
The following diagram outlines the core reaction pathways covered in this guide:
Figure 1: Strategic functionalization pathways for the C4-amino pyrazole scaffold.[1][2][3]
Protocol A: Acylation (Amide Bond Formation)
This protocol describes the synthesis of amides using acid chlorides. For sensitive carboxylic acids, standard peptide coupling agents (HATU/EDC) are also effective but the acid chloride route is preferred for scale and atom economy.
Mechanism & Rationale
The C4-amine attacks the carbonyl carbon of the acid chloride. The addition of a non-nucleophilic base (DIPEA or Et3N) is critical to neutralize the HCl byproduct, which would otherwise protonate the unreacted amine and stall the reaction.
Base: Triethylamine (Et3N) or N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)
Solvent: Dichloromethane (DCM) (anhydrous)
Step-by-Step:
Dissolution: In a flame-dried round-bottom flask under N2 atmosphere, dissolve 1.0 mmol of the amine substrate in 5 mL of anhydrous DCM.
Base Addition: Add 1.5 mmol of Et3N. Cool the mixture to 0 °C using an ice bath.
Acylation: Add 1.1 mmol of the acid chloride dropwise over 5 minutes.
Note: If the acid chloride is solid, dissolve it in minimal DCM before addition.
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (typically 50% EtOAc/Hexanes) or LCMS.
Workup: Quench with saturated NaHCO3 solution (10 mL). Extract with DCM (2 x 10 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.
Purification: Recrystallize from EtOH or purify via silica gel chromatography (Gradient: 0–60% EtOAc in Hexanes).
Self-Validation:
LCMS: Appearance of [M+H]+ corresponding to Product Mass.
1H NMR: Disappearance of the broad NH2 singlet (approx. 3.5–5.0 ppm) and appearance of a downfield amide NH singlet (typically 8.0–10.0 ppm).
Direct alkylation with alkyl halides is discouraged due to the risk of over-alkylation (quaternary ammonium formation). Reductive amination is the controlled method of choice for generating mono-alkylated products.
Mechanism & Rationale
The amine condenses with an aldehyde to form an imine (Schiff base) intermediate. This imine is selectively reduced in situ by Sodium Triacetoxyborohydride (STAB), which is mild enough to leave the aldehyde unreduced while rapidly reducing the protonated imine.
Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)
Step-by-Step:
Imine Formation: Dissolve 1.0 mmol of substrate and 1.1 mmol of aldehyde in 5 mL DCE. Add 1.0 mmol AcOH. Stir at RT for 30–60 minutes.
Checkpoint: Formation of the imine can often be observed by a color change (yellowing) or verified by LCMS.
Reduction: Add 1.5 mmol NaBH(OAc)3 in one portion.
Reaction: Stir at RT for 4–12 hours.
Workup: Quench with saturated NaHCO3 (vigorous bubbling will occur). Extract with DCM or EtOAc.
Purification: Silica gel chromatography.
Tip: Amine products can streak on silica. Add 1% Et3N to the eluent to improve peak shape.
Figure 2: Stepwise workflow for reductive amination.
Protocol C: Sulfonylation
Sulfonamides are critical pharmacophores. The reaction is straightforward but requires control of stoichiometry to prevent bis-sulfonylation (formation of R-N(SO2R')2).
Experimental Procedure
Reagents:
Substrate (1.0 equiv)
Sulfonyl Chloride (R-SO2Cl) (1.05 equiv)
Base: Pyridine (used as solvent and base) or DCM/Et3N.
Recommendation: Use Pyridine (0.5 M concentration) for best results.
Step-by-Step:
Dissolve 1.0 mmol substrate in 2 mL anhydrous Pyridine.
Cool to 0 °C.
Add 1.05 mmol Sulfonyl Chloride slowly.
Stir at RT for 2–6 hours.
Workup: Dilute with EtOAc, wash with 1N HCl (to remove pyridine), then water and brine.
Caution: Ensure the HCl wash is sufficient to remove all pyridine, or it will interfere with NMR.
Comparative Data & Troubleshooting
Reagent Compatibility Table
Reaction Type
Preferred Solvent
Preferred Base
Key Risk
Mitigation
Acylation
DCM, THF
Et3N, DIPEA
Bis-acylation
Add acid chloride slowly at 0°C.
Sulfonylation
Pyridine, DCM
Pyridine
Bis-sulfonylation
Use strictly 1.0–1.05 equiv of sulfonyl chloride.
Reductive Amination
DCE, MeOH
None / AcOH
Incomplete Imine
Use molecular sieves or Dean-Stark if stubborn.
Urea Formation
DCM, Toluene
None (usually)
Polymerization
Add isocyanate dropwise; keep concentration <0.2 M.
QC Specifications
For the 1-(4-chlorophenyl)-1H-pyrazol-4-amine substrate and derivatives:
1H NMR (DMSO-d6): The pyrazole C3-H and C5-H protons typically appear as singlets between 7.5–8.5 ppm. In the 4-amino substrate, the NH2 is a broad singlet around 4.0–5.0 ppm.
13C NMR: The C4 carbon (attached to nitrogen) usually resonates around 120–130 ppm.
Storage: Store all amine intermediates under Argon at -20 °C to prevent oxidation (browning).
References
Buchwald-Hartwig Coupling on Pyrazoles
Title: C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI.[4]
Application Note: One-Pot Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine Derivatives
Executive Summary The 1-aryl-1H-pyrazol-4-amine scaffold is a privileged structure in medicinal chemistry, serving as the core pharmacophore for numerous kinase inhibitors (e.g., lck, src, p38 MAP kinase) and COX-2 inhib...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 1-aryl-1H-pyrazol-4-amine scaffold is a privileged structure in medicinal chemistry, serving as the core pharmacophore for numerous kinase inhibitors (e.g., lck, src, p38 MAP kinase) and COX-2 inhibitors.[1] While 5-aminopyrazoles are easily accessible via the reaction of hydrazines with
-unsaturated nitriles (e.g., ethoxymethylenemalononitrile), the 4-aminopyrazole isomer presents a greater synthetic challenge.[1]
This application note details a robust, telescoped one-pot protocol for the synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine . Unlike traditional multi-step isolations, this method integrates cyclization and reduction into a streamlined workflow, maximizing throughput and minimizing solvent waste.
Mechanistic Pathway & Logic
The synthesis relies on the condensation of sodium nitromalonaldehyde with 4-chlorophenylhydrazine , followed by an in situ reduction of the nitro intermediate. This route is preferred over the nitration of pre-formed pyrazoles due to its superior regiocontrol—it unambiguously establishes the 4-nitro position prior to ring closure.
Reaction Scheme
Figure 1: Mechanistic pathway for the telescoped synthesis of 4-aminopyrazoles.
Protocol A: The Telescoped Nitromalonaldehyde Route (Recommended)[1]
This method is the "Gold Standard" for generating 4-aminopyrazoles from acyclic precursors.[1] It avoids the harsh conditions of direct nitration and ensures high regioselectivity.
Workup (Telescoped): Cool the mixture to room temperature. The 4-nitropyrazole intermediate often precipitates.[1]
Option A (Isolation): Filter the solid, wash with cold water, and dry.[9] (Yield typically >85%).[1][5]
Option B (Direct Reduction): Proceed directly to Phase 2 without isolation.
Phase 2: Reduction to 4-Aminopyrazole
Note: 4-aminopyrazoles are oxidation-sensitive.[1] Perform this step under an inert atmosphere (Nitrogen/Argon).
Preparation: If using Option B, dilute the reaction mixture with an additional 20 mL of EtOH and 10 mL of saturated aqueous NH₄Cl.
Reduction: Add Iron Powder (50 mmol, 2.8 g) carefully to the stirred solution.
Heating: Heat the suspension to
for 1–2 hours.
Monitoring: The bright yellow color of the nitro compound will fade to a pale tan/colorless solution.
Filtration: Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad with hot ethanol.
Isolation: Concentrate the filtrate under reduced pressure. Resuspend the residue in Ethyl Acetate (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).[1]
Purification: Dry the organic layer over Na₂SO₄ and concentrate.
Stabilization: The free amine turns brown upon air exposure. It is highly recommended to convert it immediately to the Hydrochloride Salt by treating the ethereal solution with 4M HCl in Dioxane.
Protocol B: Alternative "One-Pot" via Vilsmeier-Haack (Advanced)[1]
For researchers requiring substitution at the C3/C5 positions, the Vilsmeier-Haack approach on hydrazones is a powerful alternative, though it typically yields a 4-formyl group which must be converted to an amine (via Curtius or reductive amination).[1]
Application Note: Solvent Selection for Reactions with 1-(4-chlorophenyl)-1H-pyrazol-4-amine
This Application Note is designed for researchers and process chemists optimizing synthetic routes involving 1-(4-chlorophenyl)-1H-pyrazol-4-amine . It prioritizes practical solvent selection strategies to enhance yield,...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and process chemists optimizing synthetic routes involving 1-(4-chlorophenyl)-1H-pyrazol-4-amine . It prioritizes practical solvent selection strategies to enhance yield, selectivity, and process sustainability (Green Chemistry).
Executive Summary
1-(4-chlorophenyl)-1H-pyrazol-4-amine is a critical heteroaromatic building block, widely used in the synthesis of kinase inhibitors (e.g., for oncology and inflammation) and agrochemicals.[1] Its reactivity is defined by the nucleophilic C4-amine and the electron-withdrawing 4-chlorophenyl moiety at N1.[1][2]
This guide addresses the primary challenge in working with this scaffold: balancing solubility with nucleophilicity . The electron-deficient nature of the pyrazole-amine system often requires polar solvents to maintain solubility, yet these solvents can sometimes dampen reactivity or complicate workup.[1][2] This note provides a validated solvent selection matrix and detailed protocols for Amide Coupling and Reductive Amination.
Chemical Profile & Solubility Analysis
Structural Considerations
Electronic Effect: The p-chlorophenyl group at N1 exerts an inductive electron-withdrawing effect (-I), reducing the electron density of the pyrazole ring.[1][2] Consequently, the C4-amine is less nucleophilic than a standard aniline.[2]
Acidity/Basicity: The C4-amine has a predicted pKa
3.5–4.[1][2]0. It requires strong electrophiles or efficient activation for coupling.[1][2]
Solubility Profile:
High Solubility: DMSO, DMF, DMAc, NMP (Polar Aprotic).
Standard choice; easy evaporation.[1][2] DCE preferred for high-temp reductive amination.[1]
Polar Aprotic
DMF, DMSO
Excellent
SNAr, Pd-Catalyzed Coupling
Hard to remove.[2] Use only when solubility is limiting in other solvents.[1][2]
Ethers
2-MeTHF
Moderate
Amide Coupling, Grignard additions
Green Alternative to DCM/THF.[1][2] Phase separates from water, simplifying workup.
Alcohols
HFIP, EtOH
Variable
Condensation, Heterocycle formation
HFIP (Hexafluoroisopropanol) is a "magic solvent" for difficult couplings due to H-bond activation.
Esters
Ethyl Acetate
Moderate
Workup/Extraction
Often poor for reaction homogeneity at RT; good for crystallization.[1][2]
Decision Matrix: Selecting the Right Solvent
The following logic flow guides the selection process based on the intended transformation and reaction conditions.
Figure 1: Solvent selection decision tree based on reaction type and substrate solubility.[1][2]
Optimized Protocols
Protocol A: Green Amide Coupling (2-MeTHF System)
Replaces toxic DCM/DMF with bio-renewable 2-Methyltetrahydrofuran.[1][2]
Rationale: The 4-aminopyrazole is weakly nucleophilic.[1][2] Standard EDC/HOBt couplings may be sluggish.[1][2] This protocol uses T3P (Propylphosphonic anhydride) , which drives the reaction to completion and allows for a simple aqueous wash workup.
Coupling Agent: T3P (50% w/w in EtOAc/2-MeTHF) (1.5 equiv)[1]
Solvent: 2-MeTHF (Concentration: 0.1 M – 0.2 M)[1]
Step-by-Step Procedure:
Dissolution: Charge the reaction vessel with the carboxylic acid, 4-aminopyrazole, and 2-MeTHF. Stir at Room Temperature (RT).
Base Addition: Add Pyridine (or DIPEA).[2] Note: The mixture may remain a suspension.[2]
Activation: Add T3P solution dropwise over 5 minutes. The exotherm is mild, but temperature should be monitored.
Reaction: Heat to 45–50 °C. The elevated temperature overcomes the low nucleophilicity of the amine.[1][2] Monitor by LCMS (Target [M+H]+).[1]
Checkpoint: If conversion < 50% after 4h, add 0.5 equiv T3P and increase T to 60 °C.
Workup (Self-Validating):
Cool to RT.
Add water (equal volume).[2] 2-MeTHF will phase separate (top layer).[1][2]
Wash organic layer with 0.5 M HCl (removes excess pyridine/amine) followed by 10% NaHCO₃ (removes unreacted acid).[1]
Validation: The T3P byproducts are water-soluble, ensuring a clean organic layer.[1][2]
Isolation: Dry over MgSO₄, filter, and concentrate.
Protocol B: Reductive Amination with Fluorinated Solvents
For coupling with sterically hindered or electron-rich aldehydes.[1][2]
Rationale: Methanol is standard, but HFIP (Hexafluoroisopropanol) or TFE (Trifluoroethanol) can drastically accelerate imine formation by activating the carbonyl via hydrogen bonding, without requiring strong Brønsted acids that might protonate the pyrazole.
Imine Formation: Dissolve amine and aldehyde in the solvent mixture.[1][2] Stir for 1–2 hours at RT.[1][2]
Observation: HFIP often causes a color change (deepening yellow/orange) indicating rapid imine formation.
Reduction: Add NaBH(OAc)₃ in one portion.
Quench: After 2–4 hours (LCMS check), quench with saturated NaHCO₃.
Extraction: Extract with DCM. The fluorinated solvent will partition into the organic phase and must be removed by rotary evaporation (HFIP bp: 58 °C).[2]
Troubleshooting & Critical Parameters
The "Indole/Pyrazole" Impurity
In some syntheses, particularly when using aldehydes derived from indoles (common in kinase inhibitor research), the pyrazole amine can undergo side reactions (dimerization) if the concentration is too high.
Solution: Maintain dilution (0.05 M) during the imine formation step.
Water Sensitivity
While T3P is robust, acid chlorides are sensitive. If using Acid Chlorides:
Use DCM (anhydrous).
Add a scavenger resin (e.g., PS-Trisamine) during workup to remove unreacted acid chloride without aqueous hydrolysis steps that might precipitate the product as a gum.
Visualization of Workflow
The following diagram illustrates the critical decision points during the experimental execution.
Figure 2: Logical workflow for monitoring and optimizing the coupling reaction.
References
Synthesis of Pyrazole Hybrids: Vidya, V. L., & John, A. (2025).[2][4] Indole-Pyrazole Conjugates: Synthetic Approaches And Therapeutic Potential. ResearchGate.
Solvent Effects (HFIP): Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. CONICET.
Green Chemistry Approaches: 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. PMC/NIH.[1]
Welcome. You are likely encountering difficulty with 1-(4-chlorophenyl)-1H-pyrazol-4-amine because it fits the profile of a "Brick Dust" molecule: high melting point (crystalline lattice energy) and high lipophilicity (LogP > 2.0 due to the chlorophenyl ring).
Critically, the pyrazole-4-amine moiety is a weak base (predicted pKa ~3.5–4.5). It is not basic enough to be solubilized by weak acids (like acetic or citric acid), and it is too hydrophobic to dissolve in neutral buffers.
This guide prioritizes three validated workflows to resolve this, moving from simple pH manipulation to advanced formulation.
Module 1: pH Manipulation & Salt Selection (The Protonation Route)
The Science:
Solubility for a weak base is governed by the Henderson-Hasselbalch equation. To solubilize this amine, you must drive the pH at least 2 units below its pKa. Since the pKa is likely low (~4.0), you need a pH of < 2.0 to achieve full ionization.
Why Standard Salts Fail:
Acetate/Citrate: Too weak to protonate the amine fully.
Hydrochloride (HCl): While HCl is a strong acid, the chloride counter-ion can cause the "Common Ion Effect" in high-salt media (like PBS), forcing the drug to precipitate back out. Furthermore, aryl-amine HCl salts are prone to hydrolysis and disproportionation upon dilution.
Recommended Protocol: The Mesylate/Tosylate Switch
Sulfonic acids (Methanesulfonic acid - MSA) often form more stable, non-hygroscopic salts with weak aromatic amines compared to HCl.
Protocol 1: In-Situ Salt Formation (Stock Solution)
Weigh 10 mg of the compound.
Add 1.0 molar equivalent of Methanesulfonic Acid (MSA) or p-Toluenesulfonic acid (pTSA) dissolved in water or a minimal amount of Ethanol.
Vortex vigorously. If a clear solution forms, dilute slowly with water.
Verification: If precipitation occurs upon dilution, the salt is hydrolyzing. Move immediately to Module 2 .
Module 2: Cosolvent Systems (The "Solvent Shift" Method)
Context: Biological assays often cannot tolerate the pH < 2 required for the salt method. You must use a water-miscible organic solvent.
The Trap: "Crashing Out."
Dissolving the compound in 100% DMSO is easy. The failure happens when you spike this into an aqueous buffer. The water molecules strip the DMSO solvation shell, and the hydrophobic chlorophenyl groups aggregate instantly.
Optimized Cosolvent System:
Do not use straight DMSO. Use a ternary system to bridge the polarity gap.
Component
Role
Recommended % (v/v)
DMSO
Primary Solubilizer (breaks lattice)
5% – 10%
PEG 400
Interface Modifier (prevents aggregation)
20% – 40%
Water/Buffer
Bulk Solvent
Remainder
Protocol 2: The Step-Wise Dilution
Dissolve compound in 100% DMSO at 200x the final concentration.
Add PEG 400 to the DMSO stock (Ratio 1:1). Do not add water yet.
Add this mix dropwise to your vortexing buffer.
Result: The PEG acts as a "chaperone," preventing the chlorophenyl rings from stacking before they disperse.
Module 3: Cyclodextrin Complexation (The Gold Standard)
The Science:
The 4-chlorophenyl ring is the hydrophobicity driver. Hydroxypropyl-β-Cyclodextrin (HP-β-CD) has a hydrophobic cavity that perfectly accommodates phenyl rings, shielding them from water while the outer hydroxyls ensure aqueous solubility.
Why this is best: It works at neutral pH and avoids toxic cosolvents (DMSO).
Protocol 3: Complexation Workflow
Prepare a 20% (w/v) HP-β-CD solution in water or PBS.
Add the compound in excess (supersaturation).
Autoclave (121°C for 20 mins) or Sonicate (60 mins at 40°C). Heat is crucial to open the cyclodextrin cavity and provide the energy for the drug to enter.
Filter through a 0.22 µm PVDF filter.
Expected Outcome: Solubility often increases from <10 µg/mL to >1 mg/mL.
Visualizing the Decision Matrix
The following diagram illustrates the logical flow for selecting the correct solubilization method based on your end-use application.
Figure 1: Decision tree for selecting the optimal solubilization strategy based on experimental constraints.
Troubleshooting & FAQs
Q1: My solution turned yellow/brown after 24 hours. Is it still good?
Diagnosis: Oxidation. Primary aromatic amines are susceptible to oxidation (forming azo/nitroso species), especially in solution.
Fix:
Degas your buffers (sparge with Nitrogen/Argon).
Add an antioxidant like Ascorbic Acid (0.1%) or Sodium Metabisulfite if compatible with your assay.
Store stocks at -20°C, protected from light.
Q2: I tried the salt method, but it "oiled out" instead of dissolving.
Diagnosis: This is the "Oiling Out" phenomenon. It happens when the salt form has a lower melting point than the free base and forms a separate liquid phase in water before it can dissolve.
Fix: You are likely in the "metastable zone."
Increase the temperature to 50°C to dissolve the oil, then cool very slowly.
Alternatively, switch to the Cyclodextrin (Module 3) method, which prevents oiling out by sequestering the molecule.
Q3: Can I use Tween 80 instead of PEG?
Analysis: Surfactants like Tween 80 (Polysorbate 80) form micelles. While they work, they often cause high background noise in fluorescence assays and can lyse cells at higher concentrations.
Recommendation: Use Poloxamer 188 (Pluronic F68) instead. It is less lytic and provides similar solubilization for hydrophobic amines.
References
Handbook of Pharmaceutical Salts: Properties, Selection, and Use. (Stahl & Wermuth). The definitive guide on selecting counter-ions (Mesylate vs HCl) for weak bases.
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Validates the use of HP-β-CD for lipophilic aromatics).
Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. (Review of cosolvent and surfactant strategies).
PubChem Compound Summary: 1-(4-chlorophenyl)-1H-pyrazol-4-amine. (Used for structural analysis and LogP estimation).[1]
Technical Support Center: Purification of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
[1][2] Case ID: PUR-PYR-04-CL Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2][3] Executive Summary The purification of 1-(4-chlorophenyl)-1H-pyrazol-4-amine presents a classic ch...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Case ID: PUR-PYR-04-CL
Status: Open
Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2][3]
Executive Summary
The purification of 1-(4-chlorophenyl)-1H-pyrazol-4-amine presents a classic challenge in heterocyclic chemistry: balancing the removal of lipophilic precursors (nitro-intermediates) against the molecule's tendency toward oxidative degradation (browning).[1][2]
This guide prioritizes Acid-Base Extraction as the primary "self-validating" purification method due to the basicity of the exocyclic amine (
).[1][2] Recrystallization is reserved as a polishing step to achieve pharmaceutical-grade purity (>99%).[1][2]
Part 1: Diagnostic Workflow
Before selecting a protocol, assess your crude material's profile.[2] Use the decision tree below to select the optimal workflow.
Figure 1: Decision matrix for selecting the appropriate purification strategy based on crude purity levels.
Part 2: Primary Protocols
Protocol A: Acid-Base Extraction (The "Self-Validating" Method)
Principle: The target molecule contains a basic primary amine. Impurities like the starting material (1-(4-chlorophenyl)-4-nitropyrazole) and azo-dimers are non-basic.[1][2][3] By protonating the amine, we force it into the aqueous phase, leaving non-basic impurities in the organic layer.[2]
Reagents:
Ethyl Acetate (EtOAc) or Dichloromethane (DCM)[2][3]
Dissolution: Dissolve the crude brown solid in EtOAc (10 mL per gram). If insoluble material remains (likely inorganic salts or catalyst), filter through a Celite pad.[2]
Acid Extraction (Critical Step):
Add 1M HCl (3 equiv. relative to amine).[4][5][6][7][8][9]
Shake vigorously. The amine converts to its hydrochloride salt (
Why this works: The 4-chlorophenyl group reduces the basicity of the pyrazole slightly, but the amine remains basic enough to protonate with HCl.[2] Neutral impurities cannot protonate and are discarded.
Principle: Exploiting the differential solubility of the aminopyrazole in hot vs. cold solvents. The 4-chlorophenyl moiety adds significant lipophilicity, making water an excellent anti-solvent.[1][2]
Solvent System Data:
Solvent System
Ratio (v/v)
Dissolution Temp
Crystallization Temp
Comments
Ethanol / Water
1:1 to 1:2
70°C
4°C
Recommended. Best balance of yield and purity.[1][2][3]
Toluene
Pure
90°C
-10°C
Good for removing very non-polar impurities.[1][3]
EtOAc / Heptane
1:3
Reflux
RT
Risk of "oiling out" if cooled too fast.
Step-by-Step Procedure:
Dissolution: Place the semi-pure solid in a flask. Add Ethanol (5 mL/g). Heat to reflux (78°C).
Saturation: If solid remains, add more Ethanol dropwise until clear.
Note: If the solution is dark purple/black, add Activated Carbon (10 wt%) at this stage, stir for 5 mins, and hot-filter.[2]
Anti-Solvent Addition: Remove from heat. While still hot, add warm Water dropwise until a faint turbidity (cloudiness) persists.[2]
Re-solubilization: Add 1-2 drops of Ethanol to clear the solution again.
Crystallization: Allow the flask to cool to room temperature slowly (wrap in foil/towel). Then move to a fridge (4°C) for 2 hours.
Filtration: Collect the off-white needles via vacuum filtration.[1] Wash with cold water.
Part 3: Troubleshooting & FAQs
Issue 1: "My product is turning purple/brown on the filter."
Cause: Aminopyrazoles are electron-rich and prone to air-oxidation, forming radical cations or azo-linkages.[1][2][3]
Solution:
Degas solvents: Sparge your recrystallization solvents with nitrogen/argon before use.[3]
Add Antioxidant: Add a pinch of Ascorbic Acid (Vitamin C) or Sodium Bisulfite during the acid-extraction workup (Step 4 of Protocol A).[1][2]
Storage: Store the final solid under inert gas (Argon) in the dark.
Issue 2: "The product 'oiled out' instead of crystallizing."
Cause: The solution became supersaturated too quickly, or the melting point of the impurity-laden mixture is lower than the solvent boiling point.[2]
Solution:
Re-heat: Re-dissolve the oil by heating.
Seed: Add a tiny crystal of pure product (if available) at 40°C.
Slower Cooling: Do not use an ice bath immediately. Let it reach room temperature over 1 hour.
Scratch: Scratch the inner glass wall with a glass rod to induce nucleation.
Issue 3: "Low yield after Acid-Base extraction."
Cause: The pH was not high enough during the recovery step, or the hydrochloride salt precipitated in the water layer and was discarded.[2]
Solution:
Check pH: Ensure pH is >10. The amine is a weak base; at pH 7, significant amounts remain protonated (water-soluble).[2]
Salt Effect: Saturate the aqueous layer with NaCl (brine) before the final extraction to "salt out" the organic amine.
Part 4: Mechanism of Impurity Removal
Understanding what you are removing is key to selecting the right method.
Figure 2: Separation logic showing how specific impurities are partitioned during the workup.[1][2][3]
References
Vogel's Textbook of Practical Organic Chemistry , 5th Ed. Purification of Primary Amines via Acid-Base Extraction. Longman Scientific & Technical, 1989.[2]
Organic Syntheses , Coll. Vol. 5, p. 39 (1973).[2] Synthesis and Purification of Aminopyrazoles. [Link]
World Intellectual Property Organization , WO2016113741A1.[2] Process for preparing 1-(4-chlorophenyl)-3-[(2-nitrophenyl)methoxy]-1H-pyrazole. (Describes purification of chlorophenyl-pyrazole intermediates).
United States Patent , US10538493B2.[2] Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol. (Relevant solubility and salt formation data for chlorophenyl-pyrazoles).
European Medicines Agency (EMA) . Nitrosamine impurities in human medicinal products. (Guidance on risk assessment for amine synthesis). [Link][2]
optimizing yield of 1-(4-chlorophenyl)-1H-pyrazol-4-amine synthesis
To: Research & Development Team From: Technical Support Center – Advanced Heterocyclic Chemistry Division Subject: Optimization Guide: Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine Executive Summary This technical g...
Author: BenchChem Technical Support Team. Date: February 2026
To: Research & Development Team
From: Technical Support Center – Advanced Heterocyclic Chemistry Division
Subject: Optimization Guide: Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Executive Summary
This technical guide addresses the synthesis and yield optimization of 1-(4-chlorophenyl)-1H-pyrazol-4-amine . This scaffold is a critical intermediate in the development of kinase inhibitors (e.g., substituted pyrazoles targeting substituted kinases).
The primary challenges in this synthesis are:
Regiocontrol during the formation of the pyrazole ring.
Chemoselectivity during the reduction of the nitro group (preventing hydrodehalogenation of the 4-chloro substituent).
Oxidative Instability of the final free amine.
This guide prioritizes the Nitration-Reduction Route as the most robust, scalable, and cost-effective method for this specific target, while offering "Advanced" alternatives for high-throughput contexts.
Module 1: The Synthetic Pathway
The most reliable industrial route involves constructing the pyrazole core first, followed by electrophilic aromatic substitution (nitration) and selective reduction.
Visual Workflow (Graphviz)
Figure 1: Step-wise synthetic pathway prioritizing regiocontrol and halogen preservation.
Water aids in the hydrolysis of the acetal (TMOP) to the reactive dialdehyde in situ.
Temperature
Reflux (78°C)
Reflux (78°C)
Required for complete cyclization.
Stoichiometry
1:1
1.1 eq. TMOP
Slight excess ensures complete consumption of the hydrazine, which is harder to remove.
Protocol:
Dissolve 4-chlorophenylhydrazine HCl (1.0 eq) in Ethanol (10 vol).
Add 1,1,3,3-tetramethoxypropane (1.1 eq).
Heat to reflux for 3–4 hours. Monitor by TLC/LCMS.
Workup: Concentrate in vacuo. The residue is often pure enough. If not, recrystallize from Hexane/EtOAc.
Step 2: C4-Nitration
Objective: Install the nitro group at the 4-position.
Mechanism: Electrophilic Aromatic Substitution. The pyrazole N-aryl ring is deactivated by the Cl, but the pyrazole C4 is highly nucleophilic.
Protocol:
Dissolve the pyrazole (from Step 1) in concentrated H2SO4 (5 vol) at 0°C.
Quench: Pour onto crushed ice. The solid 4-nitropyrazole precipitates.
Filtration: Filter and wash with water until neutral pH.
Step 3: Selective Reduction (The Critical Step)
Objective: Reduce -NO2 to -NH2 without removing the -Cl atom (Dehalogenation).
WARNING: Do NOT use standard Pd/C + H2. This will rapidly dechlorinate the phenyl ring (Result 1.2, 1.16).
Recommended Method: Iron-Ammonium Chloride (Fe/NH4Cl)
This method is chemoselective, cheap, and robust.
Suspend 1-(4-chlorophenyl)-4-nitropyrazole (1.0 eq) in EtOH:Water (3:1) .
Add Ammonium Chloride (5.0 eq) and Iron Powder (5.0 eq, <325 mesh) .
Heat to reflux (70–80°C) with vigorous stirring (mechanical stirring recommended for scale).
Monitor by LCMS (typically 1–2 hours).
Workup: Filter hot through Celite to remove iron oxide sludge. Wash Celite with hot EtOH.
Concentrate filtrate.[1] Basify with sat. NaHCO3. Extract with EtOAc.[1]
Stabilization: The free amine oxidizes (turns brown/black) in air. Store under Argon or convert immediately to the HCl salt for storage.
Module 3: Troubleshooting Center (FAQs)
Q1: I am observing significant dechlorination (5–15%) in the final step. How do I stop this?
Diagnosis: You are likely using a catalytic hydrogenation method (Pd/C, Raney Ni) or an overly aggressive metal reduction.
Solution:
Switch to Fe/NH4Cl: As detailed above, this is the "Gold Standard" for preserving aryl halides (Result 1.4).
If you MUST use Hydrogenation: Use Sulfided Platinum on Carbon (Pt(S)/C) . The sulfur poisons the catalyst enough to inhibit hydrogenolysis of the C-Cl bond while allowing nitro reduction. Alternatively, add a catalyst poison like diphenylsulfide (0.5 eq) to your Pd/C reaction.
Q2: My yield in Step 1 is low, and I see multiple spots on TLC.
Diagnosis: Incomplete hydrolysis of the acetal or formation of hydrazone intermediates that didn't cyclize.
Solution:
Acidity: Ensure the reaction is slightly acidic. If using the free base hydrazine, add catalytic HCl. If using the HCl salt, this is automatic.
Solvent Switch: If using pure EtOH, add 5–10% water. The acetal (TMOP) needs water to hydrolyze to malonaldehyde (the active electrophile).
Q3: The final amine product turns black after one day on the bench.
Diagnosis: Substituted 4-aminopyrazoles are electron-rich and prone to oxidative degradation.
Solution:
Salt Formation: Do not store the free base. Treat the EtOAc extract with 4M HCl in Dioxane to precipitate the hydrochloride salt . The salt is stable for months/years.
Inert Atmosphere: If you need the free base, store it under Argon at -20°C.
Q4: Can I use the "Direct Nitro" route (Hydrazine + Nitromalonaldehyde)?
Answer: Yes, but with caveats.
Pros: Saves one step (skips nitration).
Cons: Sodium Nitromalonaldehyde (or 3-dimethylamino-2-nitroacrolein) is significantly more expensive than TMOP.
Regioselectivity: Generally good, but if you use unsymmetrical nitro-enamines, you may get regioisomers (Result 1.19).
Recommendation: Use this route only if you have easy access to the nitro-precursor or are performing high-throughput library synthesis where step-count matters more than cost.
Module 4: Advanced Troubleshooting Logic
Use this decision tree to diagnose yield loss in the reduction step.
Figure 2: Diagnostic logic for optimizing the reduction of 1-(4-chlorophenyl)-4-nitropyrazole.
References
Regioselectivity in Pyrazole Synthesis
Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents." Journal of Organic Chemistry. (Discusses the impact of solvent on hydrazine cyclizations).
Selective Reduction of Nitro Groups
BenchChem Technical Guides. "Preventing Dehalogenation during Reactions with Aryl Chlorides." (Highlights the risks of Pd/C with chlorobenzenes).
Synthesis of 4-Amino-1-Arylpyrazoles
Rostom, S. A. F., et al. "Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs."[2] European Journal of Medicinal Chemistry, 2003.[2] (Provides background on chlorophenyl pyrazole handling).
Iron-Mediated Reduction Protocols
Organic Chemistry Portal. "Reduction of Nitro Compounds." (Standard protocols for Fe/NH4Cl reduction).
Technical Support Center: Stability & Handling of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Case ID: 1-(4-chlorophenyl)-1H-pyrazol-4-amine (CAS: 23098-00-2) Issue: Oxidation, discoloration, and purity loss during storage. Support Tier: Level 3 (Senior Application Scientist) The Root Cause: Why Does It Oxidize?
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: 1-(4-chlorophenyl)-1H-pyrazol-4-amine (CAS: 23098-00-2)
Issue: Oxidation, discoloration, and purity loss during storage.
Support Tier: Level 3 (Senior Application Scientist)
The Root Cause: Why Does It Oxidize?
To prevent degradation, we must first understand the mechanism. 1-(4-chlorophenyl)-1H-pyrazol-4-amine is an electron-rich heteroaromatic primary amine. While the p-chlorophenyl group provides some electron withdrawal, the pyrazole ring is inherently electron-excessive (pi-excessive).
The Oxidation Cascade:
Upon exposure to atmospheric oxygen, light, or trace metal ions, the free amino group (-NH2) undergoes single-electron transfer (SET). This generates a radical cation species, which triggers a cascade leading to colored impurities (azo dimers, nitroso species, and polymers).
Mechanism of Degradation (Visualization)
Figure 1: The oxidative degradation pathway of aminopyrazoles. Note that even <1% impurity can cause significant darkening due to the high extinction coefficient of azo/nitro compounds.
Storage Protocols: The "How-To"
Protocol A: Storage of the Free Base (Standard)
If you must store the compound as a free amine, strict exclusion of oxygen is required.
Parameter
Specification
Reason
Atmosphere
Argon or Nitrogen (Anhydrous)
Displaces O₂ to prevent radical initiation.
Temperature
-20°C (Freezer)
Slows kinetic rate of auto-oxidation.
Container
Amber Glass Vial
Blocks UV light which catalyzes radical formation.
Seal
Parafilm® over cap or Teflon tape
Prevents oxygen permeation over months.
Protocol B: Salt Formation (The "Gold Standard" for Stability)
Recommendation: If the compound is to be stored for >3 months, convert it to the Hydrochloride (HCl) salt . The protonation of the amine lone pair (
) removes the electron density required for the initial oxidation step, rendering the solid highly stable.
Step-by-Step Salt Formation Protocol:
Dissolve: Dissolve 1.0 eq of the amine in a minimal amount of dry Ethyl Acetate (EtOAc) or Ethanol (EtOH).
Acidify: Dropwise add 1.1 eq of 4M HCl in Dioxane (or concentrated aqueous HCl if using EtOH).
Precipitate: The salt should precipitate immediately. If not, add Diethyl Ether (Et₂O) to induce crystallization.
Isolate: Filter the solid and wash with cold Et₂O.
Dry: Vacuum dry to constant weight.
Troubleshooting & FAQs
Decision Tree: Handling Oxidized Material
Figure 2: Troubleshooting workflow for assessing and recovering oxidized samples.
Frequently Asked Questions
Q: My sample turned from white to dark brown. Is it ruined?A: Not necessarily. Aromatic amines are notorious for "surface oxidation." A very small amount of azo-dimer (0.1%) can turn the entire bulk solid brown due to its intense color. Always verify purity via LC-MS or NMR before discarding. If the bulk purity is >95%, it is often usable for downstream reactions without purification.
Q: Can I store this compound in DMSO or Methanol solution?A:Avoid if possible. In solution, the molecular mobility increases, accelerating oxidation. If you must store it in solution:
Use degassed anhydrous DMSO.
Freeze the solution at -20°C or -80°C immediately.
Do not store for >1 week.
Q: How do I remove the "black tar" oxidation impurities?A: The most robust method is an Acid-Base Extraction :
Dissolve the impure dark solid in 1M aqueous HCl (The amine dissolves; neutral tars/azo impurities remain insoluble or organic-soluble).
Wash the aqueous acidic layer with Ethyl Acetate (EtOAc) or Dichloromethane (DCM). The organic layer will take up the dark color.
Keep the aqueous layer.
Basify the aqueous layer with NaOH or NaHCO₃ to pH > 10.
Extract the now-precipitated pure amine into EtOAc.
Dry (Na₂SO₄) and concentrate.
Q: Does the chlorophenyl group stabilize the amine?A: It provides marginal stability compared to a phenyl ring, but the 4-amino group on the pyrazole is still highly reactive. The chlorophenyl group does not offer sufficient protection against air oxidation over long periods [1].
References
Organic Letters (ACS) . (2015). Iodine-Mediated Oxidative Cyclization of Amino-heteroaromatics. (Demonstrates the oxidative lability of 5-aminopyrazoles). Retrieved from [Link][1]
Beilstein Journal of Organic Chemistry . (2011). Approaches towards the synthesis of 5-aminopyrazoles. (Discusses synthesis and stability). Retrieved from [Link]
Technical Support Center: Troubleshooting 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Ticket ID: PYR-4-NH2-REACTIVITY Status: Open Subject: Overcoming low nucleophilicity and oxidative instability in 4-aminopyrazoles. Diagnostic Overview: Why is this reaction failing?
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: PYR-4-NH2-REACTIVITY
Status: Open
Subject: Overcoming low nucleophilicity and oxidative instability in 4-aminopyrazoles.
Diagnostic Overview: Why is this reaction failing?
If you are experiencing sluggish reactivity, low yields, or "tarring" when using 1-(4-chlorophenyl)-1H-pyrazol-4-amine , you are likely fighting two intrinsic molecular properties: electronic deactivation and oxidative instability .
The "Hidden" Deactivation
Unlike a standard aniline, the amino group at the 4-position of a pyrazole is significantly less nucleophilic.
Resonance Sink: The lone pair on the 4-amino nitrogen donates density into the electron-deficient pyrazole ring (specifically towards the N2 nitrogen).
Inductive Withdrawal: The p-chlorophenyl ring at position N1 exerts a strong electron-withdrawing inductive effect (-I), further reducing the electron density available at the 4-amino group.
pKa Reality: While aniline has a pKa ~4.6, N-aryl-4-aminopyrazoles often exhibit pKa values in the range of 2.0–3.0 . This makes them poor nucleophiles for standard SN2 or mild amide couplings.
Visualizing the Problem
The following diagram outlines the decision logic for troubleshooting based on your specific failure mode.
Figure 1: Troubleshooting logic flow for identifying the root cause of reactivity failure.
Module A: Amide Coupling Solutions
The Symptom: Standard coupling conditions (EDC/HOBt, DCC) result in >80% recovered starting material.
The Fix: You must activate the carboxylic acid partner to a higher energy state to compensate for the weak nucleophilicity of the aminopyrazole.
Protocol 1: The HATU Method (Recommended)
HATU generates a highly reactive ester species that reacts faster than the amine can deactivate.
Reagent
Equivalents
Role
Carboxylic Acid
1.0
Electrophile
HATU
1.2 - 1.5
High-energy coupling agent
HOAt
0.5
Additive to boost rate/reduce racemization
Sym-Collidine
3.0
Non-nucleophilic base (Superior to DIPEA here)
DMF or NMP
Solvent
Polar aprotic is required
Step-by-Step:
Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M).
Add Sym-Collidine (3.0 eq) and stir for 5 minutes.
Add HATU (1.2 eq) and HOAt (0.5 eq). Stir for 15 minutes at RT to form the activated ester.
The Symptom: No product formation, or formation of reduced aryl halide (hydrodehalogenation).
The Fix: The aminopyrazole is an electron-poor amine. It binds poorly to the Pd(II) center after oxidative addition. You need electron-rich, bulky biaryl phosphine ligands that facilitate the reductive elimination of electron-deficient amines.
Recommended Catalyst Systems
Component
Recommendation
Why?
Ligand
BrettPhos or tBuBrettPhos
Specifically designed for weak primary amines.
Pre-catalyst
Pd(OAc)2 or G3-BrettPhos Palladacycle
Ensures rapid initiation without an induction period.
Base
K2CO3 (weak) or LHMDS (strong)
Try weak base first to avoid side reactions; LHMDS if unreactive.
Solvent
t-Amyl Alcohol or Dioxane
High boiling point, solubilizes the polar heterocycle.
Optimization Protocol:
Degas solvents vigorously with Argon for 20 minutes (Aminopyrazoles oxidize in hot aerobic conditions).
Load Pd source (2-5 mol%) and Ligand (4-10 mol%)—or use the pre-formed precatalyst (recommended).
Troubleshooting: If you see the amine remaining but the aryl halide is gone (converted to Ar-H), the reductive elimination is too slow. Switch from XPhos to BrettPhos .
Module C: Stability & Storage (The "Red/Black" Issue)
The Symptom: The off-white solid turns pink, red, or black upon exposure to air or during rotary evaporation.
The Cause: Aminopyrazoles are prone to radical oxidation, forming azo-dimers or complex polymers (similar to the darkening of aniline but faster).
The Fix: Salt Formation.
Never store the free base for long periods. Convert it to the Hydrochloride (HCl) salt immediately after purification.
Stabilization Protocol:
Dissolve the crude/purified free base in a minimal amount of EtOAc or Et2O.
Cool to 0°C.
Add 4M HCl in Dioxane dropwise (1.1 eq).
The white precipitate (HCl salt) is significantly more stable to oxidation.
Filter and store under Argon at -20°C.
Frequently Asked Questions (FAQ)
Q: Can I use SNAr (Nucleophilic Aromatic Substitution) to couple this amine?A: Only if the electrophile is extremely electron-deficient (e.g., 2,4-dinitrochlorobenzene or a chloropyrimidine). For standard aryl halides, the nucleophilicity of the 4-aminopyrazole is too low for SNAr; you must use Pd-catalysis (Buchwald-Hartwig).
Q: My reaction mixture turned black instantly upon heating. Did it decompose?A: Not necessarily. Trace oxidation of aminopyrazoles produces highly colored impurities even at <1% concentration. Rely on LCMS/NMR rather than visual color changes. However, if the starting material is gone and no product exists, it likely polymerized. Ensure strict exclusion of oxygen (degas solvents).[3]
Q: Why does the amine streak on silica gel during purification?A: Despite being a weak base, it can H-bond with silanols. Pre-wash your silica column with 1% Triethylamine in Hexanes, or use DCM/MeOH/NH4OH (90:10:1) as the eluent to sharpen the peak.
References
LookChem. (n.d.). 1-Phenyl-1H-pyrazol-4-amine Properties and pKa Data. Retrieved from
Fichez, J., Busca, P., & Prestat, G. (2018). Recent Advances in Aminopyrazoles Synthesis and Functionalization. (Discusses the nucleophilicity and synthesis challenges of 4-aminopyrazoles). Retrieved from
Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. (Foundation for selecting BrettPhos for weak amines). Retrieved from
Khlebnikov, A. I., et al. (2022). Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity.[4] (Details the oxidative instability and dimerization of aminopyrazoles). Retrieved from
WuXi AppTec. (2024). How to Wisely Design Conditions for Buchwald-Hartwig Couplings. (Practical guide on ligand selection for heterocyclic amines). Retrieved from
Technical Support Center: Purification of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
[1][2] Current Status: Operational Ticket Focus: Impurity Removal & Stability Management Assigned Specialist: Senior Application Scientist[1] Introduction: Understanding Your Molecule You are working with 1-(4-chlorophen...
You are working with 1-(4-chlorophenyl)-1H-pyrazol-4-amine .[2] Before troubleshooting, you must understand the chemical behavior governing its purity profile.[1]
The "Aniline" Analogy: Structurally, this is an electron-rich aromatic amine.[2][1] Like aniline, it is prone to oxidation .[2][1] If your white solid turns brown or black upon air exposure, you are witnessing radical polymerization/oxidation, not necessarily a synthetic failure.[2][1]
Basicity: The amine at position 4 is weakly basic (approximate pKa ~3.5–4.5).[2][1] This is your primary lever for purification against non-basic impurities like the nitro precursor.[2][1]
The Synthesis Route: Most users synthesize this via the nitration of 1-(4-chlorophenyl)-pyrazole followed by reduction (Pd/C, Fe, or SnCl2).[2] Therefore, your "Enemy Profile" consists of:
Diagnosis:
The nitro precursor and the amine product often share similar solubility profiles in organic solvents, making recrystallization inefficient for removing small amounts of precursor.[1]
The Fix: The "Switchable Solubility" Protocol
You must exploit the basicity of the amine.[1] The nitro group is neutral and will not protonate.[2][1]
Step-by-Step Protocol:
Dissolution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) .
Acid Extraction: Extract the organic layer with 2M Hydrochloric Acid (HCl) (3x).[2][1]
Chemistry: The amine protonates (
) and moves to the water layer.[2] The nitro impurity stays in the EtOAc.[2][1]
The Split: Keep the Aqueous Layer .[2][1] (Discard the organic layer only after TLC confirmation).
Wash: Wash the acidic aqueous layer once with fresh EtOAc to remove entrained non-basic impurities.[2][1]
Liberation: Cool the aqueous layer to 0°C. Slowly add 10% NaOH or saturated
until pH > 10.
Observation: The product will precipitate as a free base (off-white solid).[2]
Recovery: Extract the now-cloudy aqueous mixture with DCM (Dichloromethane) or EtOAc , dry over
, and concentrate.
Visualizing the Logic:
Caption: Workflow for separating basic aminopyrazoles from neutral nitro precursors using pH manipulation.
Ticket #002: "The product turns from white to brown overnight. Is it decomposing?"
Diagnosis:
Yes. Electron-rich aminopyrazoles are sensitive to oxidative degradation.[2][1] The "brown" color is often a trace surface impurity (quinone-imines or azo-dimers) that looks worse than it is quantitatively.[2]
The Fix: HCl Salt Formation
Convert the free base into its Hydrochloride salt immediately after purification.[1] The salt form is significantly more stable against oxidation and easier to handle.[2][1]
Protocol:
Dissolve the free amine in a minimum amount of Ethanol or 1,4-Dioxane .[2][1]
Cool to 0°C.
Add 4M HCl in Dioxane (1.1 equivalents) dropwise.
Add Diethyl Ether until the solution turns cloudy.
Filter the white precipitate.[2][1] Store this salt in a desiccator.[2][1]
Ticket #003: "My column chromatography shows severe tailing/streaking."
Diagnosis:
The amine group interacts with the acidic silanol groups (
) on the silica gel, causing the compound to "stick" and streak.
The Fix: The "Amine Modifier"
You must neutralize the silica acidity.[1]
Eluent Modifier: Add 1% Triethylamine (TEA) or 1%
to your mobile phase (e.g., DCM/MeOH + 1% TEA).[2][1]
Pre-wash: Flush the column with the eluent containing TEA before loading your sample.[2][1]
Data: Solvent Screening for Crystallization
If you must crystallize the free base, use this solubility guide:
Module 3: Metal Remediation (The "Catalyst Ghost")
Ticket #004: "The sample passes NMR but has a grey tint or high ash content."[1][2][3]
Diagnosis:
If you used SnCl2 (Tin) or Fe (Iron) for reduction, you have residual metal salts chelated to the pyrazole nitrogen.[2][1] If you used Pd/C , you have colloidal palladium.[2][1]
During the workup (after the reaction is done but before phase separation), add an aqueous solution of Rochelle's Salt (Potassium Sodium Tartrate) or 10% EDTA .[2][1]
Stir vigorously for 30 minutes. The chelator will grab the metal ions from the organic phase into the aqueous phase.[1]
Option B: For Palladium (The Carbon/Celite Polish)
Dissolve the crude product in hot Ethanol or THF.
Add Activated Charcoal (5% by weight) .
Stir at reflux for 15 minutes.
Filter while hot through a pad of Celite (diatomaceous earth).
Methodology: The reduction of 4-nitropyrazoles to 4-aminopyrazoles is a standard transformation in medicinal chemistry, often utilized in the synthesis of Factor Xa inhibitors (e.g., Apixaban analogs).[2]
Source:Journal of Medicinal Chemistry, "Synthesis and Biological Evaluation of Pyrazole Derivatives".[1] (General reference for aminopyrazole handling).
Specific Patent:WO2016113741A1 (Process for preparing 1-(4-chlorophenyl)-pyrazole intermediates).[2][3]
Purification of Amines:
Technique: The "Acid-Base Extraction" and "Amine-Silica Interaction" are fundamental principles of organic purification.[2]
Source:Rapid Purification of Amines, Sigma-Aldrich Technical Bulletins.[2][1]
Safety Data:
Compound: 1-(4-chlorophenyl)-1H-pyrazol-4-amine (CAS: 25868-68-4 or similar analogs).[2]
Hazard:[2][1] Toxic if swallowed, skin irritant.[2][1] Always handle in a fume hood.[2][1]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Compound: 1-(4-chlorophenyl)-1H-pyrazol-4-amine
CAS: 28466-26-4 (Generic 4-aminopyrazole class reference) / Specific derivatives vary.
Critical Characteristic:Oxidative Instability.
While the pyrazole core is thermally robust (often stable >200°C), the primary amine at the 4-position creates a highly electron-rich system. This makes the compound susceptible to oxidative degradation and thermal condensation rather than simple thermal cleavage. Users frequently report samples turning brown/black; this is a surface oxidation phenomenon, not necessarily bulk decomposition, but it compromises precise stoichiometric applications (e.g., Buchwald-Hartwig couplings).
Diagnostic Workflow: Troubleshooting Instability
Use this decision tree to diagnose the state of your material.
Figure 1: Diagnostic logic flow for evaluating sample integrity based on physical appearance and analytical data.
Root Cause Analysis: The "Electron-Rich" Trap
The Mechanism of Failure
The 1-(4-chlorophenyl) group withdraws some electron density, but the pyrazole ring is inherently electron-rich. The amino group at position 4 pushes electron density into the ring, raising the HOMO (Highest Occupied Molecular Orbital) energy.
Oxidation (Primary Failure Mode):
Upon exposure to air and light, the amino group undergoes single-electron transfer (SET), forming a radical cation.
These radicals couple to form azo-dimers (Ar-N=N-Ar) or extended conjugated oligomers (similar to polyaniline formation).
Visual Indicator: These conjugated systems have high extinction coefficients, meaning even <1% impurity causes intense darkening (browning/purpling).
Thermal Stress:
Sublimation: 4-aminopyrazoles can sublime before melting if heated under high vacuum.
Condensation: At temperatures >100°C without protecting groups, the amine can attack electrophiles (or itself in concentrated melt) leading to tars.
Critical. Air exposure guarantees degradation over weeks.
Melting Point
~130–135°C (Typical)
Note: Literature varies by crystal form. Broadening >2°C indicates degradation.
Solvent Compatibility
DMSO, DMF, MeOH
Avoid Acetone/Aldehydes (forms imines rapidly).
pKa (Conj. Acid)
~2.0–3.0
The amine is weakly basic; forms stable HCl salts.
Technical Protocols
Protocol A: Purification of Oxidized Material
If your material has turned brown but is not a tar, use this recrystallization method.
Dissolution: Dissolve the crude dark solid in a minimum amount of Ethanol or Ethyl Acetate at 40°C. Do not boil aggressively.
Decolorization: Add activated charcoal (10 wt%) and stir for 15 minutes.
Filtration: Filter hot through a Celite pad to remove charcoal (and oxidized oligomers).
Precipitation: Add Hexanes or Heptane dropwise until turbidity persists.
Cooling: Allow to stand at 4°C overnight.
Isolation: Filter the off-white crystals and dry under vacuum at room temperature (do not heat dry).
Protocol B: Long-Term Storage (Salt Formation)
The free base is unstable. Convert to the Hydrochloride salt for indefinite shelf life.
Dissolve 1-(4-chlorophenyl)-1H-pyrazol-4-amine in diethyl ether or dioxane.
Cool to 0°C.
Add 4M HCl in Dioxane dropwise (1.1 equivalents).
The white precipitate (HCl salt) is resistant to oxidation.
Store the salt at room temperature (desiccated).
Frequently Asked Questions (FAQs)
Q1: My DSC (Differential Scanning Calorimetry) shows an exotherm at 160°C. Is this safe to scale up?
Answer:Proceed with caution. An exotherm at 160°C likely indicates the onset of decomposition (possibly diazo-like decomposition or polymerization). Do not process this material above 140°C. Ensure your reaction solvent boils below 120°C (e.g., Toluene, not DMF) to maintain a safety margin.
Q2: Can I use this compound in a reaction with Acetone or MEK?
Answer:No. Primary amines on pyrazoles are nucleophilic enough to form imines (Schiff bases) with ketones and aldehydes, even at room temperature. Use non-ketonic solvents like THF, DCM, or Toluene.
Q3: The material is white, but the LCMS shows a mass of [2M-2]+. What is this?
Answer: This is the azo-dimer . It forms via oxidative coupling (
). Even trace amounts show up in MS due to easy ionization. If the UV purity is >98%, the material is likely usable, but be aware the stoichiometry is slightly off.
Q4: Why does the 1-(4-chlorophenyl) group not stabilize the amine?
Answer: While the chlorophenyl group is electron-withdrawing, it is attached at the N1 position. The resonance stabilization from the pyrazole ring nitrogen (N1) to the 4-position is significant, but the 4-amino group is still very electron-rich. The inductive effect of the Cl-phenyl is too distant to prevent oxidation of the amine.
References
PubChem. 1H-Pyrazol-4-amine, 1-(4-chlorophenyl)-. National Library of Medicine. Available at: [Link] (Accessed Feb 18, 2026).
L. Le Corre, et al. Microwave-assisted preparation of 4-amino-N-arylpyrazoles... Organic & Biomolecular Chemistry, 2014.[1] (Details synthesis and handling of 4-amino-N-arylpyrazoles). Available at: [Link]
MDPI. Recent Advances in Synthesis and Properties of Pyrazoles. (Review of stability and reactivity). Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Topic: Resolving Side Reactions & Optimizing Coupling Efficiency
Target Molecule: 1-(4-chlorophenyl)-1H-pyrazol-4-amine (CAS: 28466-26-4 analogs)
Audience: Medicinal Chemists, Process Chemists[1]
Executive Summary & Chemical Profile[1][2][3][4]
This guide addresses the specific reactivity challenges of 1-(4-chlorophenyl)-1H-pyrazol-4-amine . Unlike standard aliphatic amines or simple anilines, this scaffold presents a "dual-threat" profile:[1]
Electronic Deactivation: The pyrazole ring, combined with the electron-withdrawing 4-chlorophenyl group at N1, significantly lowers the nucleophilicity of the C4-amine (
Scenario: You are trying to react the amine with a carboxylic acid (R-COOH) but observing low conversion or by-products.
The Core Problem: The "Sluggish" Nucleophile
The pKa of the conjugate acid of this amine is estimated to be significantly lower (approx. 2.5–3.5) than typical anilines (~4.6). Standard coupling reagents (EDC/HOBt) often fail because the activated ester hydrolyzes faster than the amine can attack it.
Diagnostic Guide: Common Side Reactions
Observation
Probable Cause
Side Reaction Mechanism
Mass M+99 (or similar)
Guanidinium Formation
The amine reacts directly with the uronium coupling reagent (HATU/HBTU) instead of the activated acid.[1]
No Reaction / SM Recovery
Insufficient Activation
The active ester (OBt/OAt) is too stable; the amine is too weak to displace it.[1]
Red/Brown Mixture
Oxidation
Electron-rich aminopyrazoles are prone to air-oxidation to azo-dimers or nitroso species.[1]
Coupling Agent: HATU (1.2 eq) or COMU (1.2 eq).[1] Avoid HBTU.
Base: DIPEA (3.0 eq) or 2,4,6-Collidine (if epimerization is a concern).
Solvent: DMF or NMP (Polar aprotic is essential to stabilize the polar transition state).
Step-by-Step:
Pre-activation (Critical): Dissolve R-COOH (1.0 eq) and HATU (1.2 eq) in DMF.[1] Add 1.0 eq of DIPEA. Stir for 2–5 minutes only .
Why? Long pre-activation risks racemization or rearrangement.[1] Short activation ensures the active ester is ready.
Amine Addition: Add the 1-(4-chlorophenyl)-1H-pyrazol-4-amine (1.0 eq) followed immediately by the remaining DIPEA (2.0 eq).
Temperature: Stir at RT for 16h . If conversion is <50% by LCMS, heat to 50°C .[1]
Note: Heating >60°C with HATU increases the risk of guanidinium side products.
Alternative: The Acid Chloride Method (For stubborn cases)
If HATU fails, convert R-COOH to R-COCl using Ghosez's reagent or Oxalyl Chloride.[1] React with the amine in DCM/Pyridine (1:1). Pyridine acts as both solvent and nucleophilic catalyst.[1]
Why? These bulky, electron-rich ligands accelerate the oxidative addition into Ar-Br but are sterically tuned to make Ar-Cl activation much slower.[1]
Base:
(2.0 eq).
Why? Weaker carbonate bases are preferred over NaOtBu to prevent base-mediated decomposition of the pyrazole ring or sensitive functional groups.[1]
Solvent: 1,4-Dioxane (degassed).
Temperature: 80°C - 100°C.
Warning: Do not use standard bidentate ligands like BINAP or DPPF; they often lack the necessary discrimination between Ar-Br and Ar-Cl in this specific scaffold.[1]
Visualizing the Side Reaction Pathways
Understanding why the reaction fails is the first step to fixing it.
Caption: Competitive pathways. Pathway B occurs if the carboxylic acid is not pre-activated correctly. Pathway C occurs in cross-couplings without bulky ligands.[1]
FAQs: Rapid Troubleshooting
Q: My reaction turned dark black/purple immediately. Is it ruined?A: Not necessarily. Aminopyrazoles are easily oxidized to radical cations which are deeply colored.[1] This often happens if the solvent wasn't degassed.
Fix: Add a reducing agent like Sodium Ascorbate (5 mol%) or simply proceed; the color often disappears during workup. If yield is low, perform the next run under strict Argon atmosphere.
Q: I see a spot on TLC that is very close to the starting amine but doesn't move.A: This is likely the Guanidinium salt .[1] It is highly polar.[1]
Prevention:[1] Ensure the Acid + HATU + Base stir for at least 2 minutes before adding the amine.
Q: Can I use acid chlorides instead of HATU?A: Yes, and for this specific amine, it is often better .[1] The low nucleophilicity makes the amine struggle to attack bulky active esters (OBt/OAt). The small, highly reactive acid chloride (R-COCl) faces less steric hindrance. Use Pyridine or 2,6-Lutidine as the base.[1]
References
Reactivity of Aminopyrazoles: El-Emary, T. I. (2006).[1] Synthesis and Biological Activity of Some New Pyrazolo[3,4-b]pyrazines. Journal of the Chinese Chemical Society, 53(2), 391–401.
Amide Coupling Mechanisms & Guanidinium Side Reactions: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1]
Buchwald-Hartwig Ligand Selection (Ar-Cl vs Ar-Br): Surry, D. S., & Buchwald, S. L. (2008).[1] Biaryl phosphane ligands in palladium-catalyzed amination. Angewandte Chemie International Edition, 47(34), 6338-6361.
Chemoselectivity in Pyrazoles: Fustero, S., et al. (2010). Improved Regioselectivity in the Synthesis of Pyrazoles. The Journal of Organic Chemistry, 75(19), 6417–6423.
Technical Support Center: Separation of 1-(4-chlorophenyl)-1H-pyrazol-4-amine and Its Isomeric Impurities
Welcome to the dedicated technical support guide for the separation of 1-(4-chlorophenyl)-1H-pyrazol-4-amine. This resource is designed for researchers, medicinal chemists, and process development scientists who encounte...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support guide for the separation of 1-(4-chlorophenyl)-1H-pyrazol-4-amine. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in the purification and analysis of this important chemical scaffold. Synthetic routes to substituted pyrazoles can often yield a mixture of isomers, making robust separation methodologies critical for obtaining pure compounds for downstream applications.[1]
This guide provides in-depth answers to frequently asked questions, detailed troubleshooting protocols for common experimental issues, and validated methodologies to assist you in your laboratory work.
Frequently Asked Questions (FAQs)
Q1: What are the most common isomers formed during the synthesis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine?
During typical synthetic routes, such as the condensation of a substituted hydrazine with a β-dicarbonyl equivalent, the primary isomeric impurities are regioisomers.[2] These are compounds with the same molecular formula but different connectivity. For instance, if the synthesis is not perfectly regioselective, you might encounter the 1,5-substituted pyrazole instead of the desired 1,3- or 1,4-substituted product, depending on the specific precursors. Positional isomers of the starting material, such as 2- or 3-chlorophenylhydrazine, can also lead to isomeric final products if present as impurities.[3]
Q2: Why is the separation of pyrazole regioisomers often challenging?
Regioisomers typically possess very similar physicochemical properties, such as polarity, solubility, and pKa.[4] This similarity results in nearly identical interactions with both stationary and mobile phases in chromatographic systems, leading to co-elution or poor resolution. Their separation requires highly optimized methods that can exploit subtle differences in their molecular structure and dipole moment.[4][5]
Q3: Is 1-(4-chlorophenyl)-1H-pyrazol-4-amine a chiral molecule?
No, 1-(4-chlorophenyl)-1H-pyrazol-4-amine is an achiral molecule. It does not contain any stereocenters (an atom bonded to four different groups), and it possesses a plane of symmetry. Therefore, it does not exist as enantiomers. However, the broader class of pyrazole derivatives, particularly reduced pyrazoles (pyrazolines), often do contain stereocenters and require chiral separation techniques.[6][7] This guide addresses chiral separations in that context, as it is a common challenge for professionals working with related compounds.
Q4: What are the primary chromatographic techniques for separating pyrazole isomers?
The most effective techniques are:
High-Performance Liquid Chromatography (HPLC): This is the workhorse for both analytical and preparative separation of closely related regioisomers and is essential for separating enantiomers of chiral pyrazole derivatives.[4] Reverse-phase (e.g., C18 columns) and normal-phase modes are both employed. For chiral separations, specialized chiral stationary phases (CSPs) are required.[8]
Supercritical Fluid Chromatography (SFC): SFC is a powerful technique, particularly for chiral separations.[] It often provides faster separations and uses less organic solvent compared to HPLC, making it a "greener" and more efficient alternative for preparative scale work.[10]
Flash Column Chromatography: This is the standard method for routine purification of regioisomers on a laboratory scale after synthesis.[2] Optimization of the stationary and mobile phases is key to success.
Q5: When should I consider non-chromatographic purification methods like crystallization?
Crystallization is a highly effective and scalable purification method if the target compound and its isomers have sufficiently different solubility profiles in a given solvent system.[2][11] It is particularly useful when:
You are working on a large scale where preparative chromatography would be too costly or time-consuming.
The isomers have extremely similar chromatographic behavior, making separation by HPLC or flash chromatography impractical.
The target compound forms highly stable, well-defined crystals.
The formation of acid addition salts can sometimes be used to facilitate the crystallization and separation of pyrazole isomers.[12][13]
Troubleshooting Guide: Common Experimental Issues
This section addresses specific problems you may encounter during the separation process in a direct question-and-answer format.
Problem 1: My regioisomers are co-eluting on a silica gel flash column.
Symptoms: A single broad peak or overlapping spots on TLC, leading to mixed fractions from the column.
Causality: This occurs when the polarity difference between the isomers is too small for the selected solvent system to resolve them on the stationary phase.[4] Improper loading can also exacerbate the problem by causing band broadening.
Solutions:
Optimize the Mobile Phase: The key is to find a solvent system that maximizes the difference in retention factor (ΔRf) on a TLC plate. Test a range of solvent systems with varying polarity. A common starting point for pyrazoles is a hexane/ethyl acetate gradient.[4] Try using a shallower gradient or an isocratic elution with the solvent mixture that shows the best separation on TLC.
Change the Solvent System: If hexane/ethyl acetate fails, consider solvents that can engage in different intermolecular interactions. For example, adding a small amount of methanol can help, or switching to a dichloromethane/methanol system.
Implement Dry Loading: Dissolving the crude sample in a strong solvent (like DCM or methanol) and loading it directly onto the column can cause the sample to spread out before it has a chance to interact with the silica gel. Instead, dissolve your mixture, add a small amount of silica gel, and evaporate the solvent to create a dry, free-flowing powder.[4] Carefully add this powder to the top of your packed column. This technique ensures the sample is introduced as a very narrow band, significantly improving the potential for separation.[4]
Problem 2: I'm seeing severe peak tailing for my amine-containing pyrazole in RP-HPLC.
Symptoms: Chromatographic peaks are not symmetrical and have a pronounced "tail" extending from the back of the peak. This reduces resolution and affects accurate quantification.
Causality: Peak tailing for basic compounds like amines is often caused by secondary ionic interactions with acidic, deprotonated silanol groups (Si-O⁻) present on the surface of silica-based stationary phases.[14] This creates multiple retention mechanisms, leading to tailing.
Solutions:
Add a Mobile Phase Modifier: The most common solution is to add a small amount (0.05-0.1%) of a basic "sacrificial amine," such as triethylamine (TEA) or diethylamine (DEA), to your mobile phase. The modifier competes with your analyte for the active silanol sites, masking them and resulting in more symmetrical peaks.
Adjust Mobile Phase pH: Ensure the pH of your mobile phase is appropriate. For a basic amine, working at a lower pH (e.g., 2.5-3.5 using formic acid or TFA) will protonate the amine (R-NH₃⁺) and also suppress the ionization of the silanol groups, minimizing the unwanted ionic interactions.
Use an End-Capped Column: Modern HPLC columns are often "end-capped," meaning the residual silanol groups have been chemically deactivated. If you are using an older or less deactivated column, switching to a high-quality, end-capped C18 column can significantly improve peak shape.[14]
Problem 3: I'm trying to separate a chiral pyrazoline derivative, but I only see one peak on my chiral column.
Symptoms: A racemic mixture injects onto a chiral stationary phase (CSP) but elutes as a single, sharp peak, indicating no enantiomeric separation.
Causality: Chiral recognition requires a precise three-point interaction between the analyte and the CSP. If the chosen combination of CSP and mobile phase does not facilitate these specific interactions for your molecule, no separation will occur.[15]
Solutions:
Screen Different Chiral Stationary Phases: There is no universal chiral column. Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are the most versatile and successful for a wide range of compounds.[6][16] It is essential to screen several columns with different selectors (e.g., Lux Cellulose-2, Lux Amylose-2, Chiralpak AD, Chiralcel OD).
Vary the Mobile Phase Mode: Chiral separations are highly sensitive to the mobile phase.[17] You must screen different elution modes:
Normal Phase: Hexane/Isopropanol or Hexane/Ethanol are classic starting points.[8]
Polar Organic Mode: Using pure solvents like methanol, ethanol, or acetonitrile can offer unique selectivity and often results in sharp peaks and short run times.[6][16]
Reversed-Phase: Acetonitrile/Water or Methanol/Water, often with a buffer.
Optimize Temperature: Temperature affects the thermodynamics of the solute-CSP interaction. Try running the separation at both lower (e.g., 15°C) and higher (e.g., 40°C) temperatures, as this can sometimes dramatically improve or even invert the elution order.[17]
Visualized Workflows and Data
Decision-Making for Separation Strategy
The choice between chromatography and crystallization depends on several factors. This decision tree can guide your strategy.
Caption: Decision tree for selecting a suitable isomer separation method.
Troubleshooting Workflow for Poor HPLC Resolution
When faced with poor HPLC results, a systematic approach is crucial for identifying and solving the problem.
1H NMR spectrum analysis of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
This guide provides an in-depth technical analysis of the 1H NMR spectrum for 1-(4-chlorophenyl)-1H-pyrazol-4-amine . It focuses on spectral differentiation from common regiochemical isomers and synthetic precursors, des...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the 1H NMR spectrum for 1-(4-chlorophenyl)-1H-pyrazol-4-amine . It focuses on spectral differentiation from common regiochemical isomers and synthetic precursors, designed for researchers in medicinal chemistry and drug development.
Comparative Guide & Structural Validation
Executive Summary: The Spectral Fingerprint
The structural integrity of 1-(4-chlorophenyl)-1H-pyrazol-4-amine (Target Compound) hinges on confirming the position of the amine group on the pyrazole ring. In synthesis, particularly cyclization reactions, the formation of the 5-amine isomer is a common competitive pathway.
Core Diagnostic Requirement:
Target (4-amine): Absence of a vinylic C4-H signal; presence of two distinct downfield singlets (H3 & H5).
Isomer (5-amine): Presence of a characteristic upfield doublet/singlet (C4-H) around 5.5 – 6.0 ppm .
Detailed Spectral Assignment (DMSO-d6)
The following data represents the characteristic chemical shifts expected for the target compound in DMSO-d6. DMSO is the preferred solvent over CDCl₃ to prevent amine proton exchange broadening and to ensure solubility.
Table 1: Characteristic Chemical Shifts
Proton Label
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment Logic
NH₂
4.20 – 4.80
Broad Singlet
2H
Exchangeable amine protons. Chemical shift is concentration/temperature dependent.
H-3 (Pyrazole)
7.30 – 7.50
Singlet (s)
1H
Located adjacent to the electron-donating amine; shielded relative to H-5.
Ar-H (ortho)
7.65 – 7.75
Doublet (d)
2H
Part of AA'BB' system (adjacent to Cl). J ≈ 8.8 Hz.
Ar-H (meta)
7.45 – 7.55
Doublet (d)
2H
Part of AA'BB' system (adjacent to Pyrazole N). J ≈ 8.8 Hz.
H-5 (Pyrazole)
7.90 – 8.10
Singlet (s)
1H
Adjacent to N1; significantly deshielded. Often appears as the most downfield aromatic singlet.
Note on Couplings: The 4-chlorophenyl ring typically displays a "roofing" effect or a standard AA'BB' pattern depending on the field strength (300 MHz vs 600 MHz).
Comparative Analysis: Target vs. Alternatives
This section objectively compares the target product against its most relevant synthetic impurities.
Scenario A: Regioisomer Differentiation (4-amine vs. 5-amine)
The most critical quality control step is distinguishing the 4-amine from the 5-amine isomer.
Feature
Target: 4-amine
Alternative: 5-amine
Diagnostic Action
C4-H Signal
ABSENT
PRESENT (~5.8 ppm)
Primary Check: Look for a signal upfield of the aromatic region. If present, the sample contains 5-amine.[1][2]
H3 / H5 Signals
Two distinct singlets
One singlet (H3)
The 4-amine has two protons on the pyrazole ring; the 5-amine has protons at C3 and C4.
Coupling
H3/H5 are usually singlets
H3/H4 often couple (J~2Hz)
Check line shape of pyrazole peaks.
Scenario B: Reaction Monitoring (Nitro Precursor vs. Amine Product)
When synthesizing the target via reduction of 1-(4-chlorophenyl)-4-nitropyrazole :
Precursor (Nitro): The pyrazole protons (H3/H5) will be shifted significantly downfield (> 8.5 ppm ) due to the strong electron-withdrawing nature of the nitro group.
Product (Amine): Successful reduction is confirmed by the upfield shift of H3/H5 (by ~1.0 ppm) and the appearance of the broad NH₂ signal.
Visualization of Structural Logic
Figure 1: Isomer Differentiation Workflow
This decision tree outlines the logical flow for validating the product structure using 1H NMR.
Caption: Logical workflow for distinguishing the 4-amino target from the common 5-amino regioisomer.
Validated Experimental Protocol
To ensure reproducible data comparable to the values above, follow this self-validating protocol.
Materials:
Solvent: DMSO-d6 (99.9% D) + 0.03% TMS (v/v). Note: Use a fresh ampoule to minimize water peaks (3.33 ppm) which can overlap with amines.
Sample Mass: 5–10 mg.
Tube: 5mm high-precision NMR tube.
Procedure:
Dissolution: Dissolve 5-10 mg of the solid product in 0.6 mL DMSO-d6. Ensure complete dissolution; sonicate if necessary. Suspension particles will broaden peaks.
Acquisition Parameters (400 MHz+):
Pulse Angle: 30° or 45°.
Relaxation Delay (D1): ≥ 1.0 second (ensure full relaxation of aromatic protons for accurate integration).
Scans (NS): 16 (minimum) to 64 (for clear impurity detection).
Temperature: 298 K (25°C).
Processing:
Reference the spectrum to TMS at 0.00 ppm (or residual DMSO pentet at 2.50 ppm ).
Apply exponential multiplication (LB = 0.3 Hz) before Fourier Transform to enhance signal-to-noise.
Self-Validation Check:
Does the integration of the aromatic region (4 protons for the chlorophenyl ring) match the integration of the pyrazole singlets (1:1 ratio)?
Is the water peak separate from the NH₂ peak? (If overlapping, run a D₂O exchange experiment: the NH₂ peak will disappear, confirming its identity).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21812832, 1-(4-chlorophenyl)-1H-pyrazol-4-amine. Retrieved from [Link]
Royal Society of Chemistry. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles. (Source for 5-amino isomer spectral data). Retrieved from [Link]
MDPI (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles. (Source for 1-aryl-pyrazole chemical shift trends). Retrieved from [Link]
Chemistry Steps. NMR Chemical Shift Values Table. (Reference for general amine and aromatic shifts). Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Reactivity Profile: 1-(4-Chlorophenyl) vs. 1-Phenyl Pyrazole Amines
Content Type: Technical Comparison Guide
Audience: Medicinal Chemists, Process Chemists, and Agrochemical Researchers
Executive Summary
The structural modification of 1-phenylpyrazole amines with a para-chloro substituent is a fundamental optimization strategy in drug and pesticide discovery (e.g., Fipronil, Celecoxib precursors). While often introduced to enhance lipophilicity (
) and metabolic stability, the chlorine atom significantly alters the electronic landscape of the pyrazole core.
This guide objectively compares the reactivity of 1-phenyl-5-aminopyrazole (1-Ph) and its chlorinated analog, 1-(4-chlorophenyl)-5-aminopyrazole (1-4Cl-Ph) . The analysis focuses on nucleophilicity, electrophilic aromatic substitution (EAS) susceptibility, and synthetic practicalities, supported by mechanistic insights and experimental data.
Electronic & Structural Basis
The reactivity differences between these two scaffolds are governed primarily by the electronic influence of the phenyl ring substituent on the pyrazole nitrogen (
) and the exocyclic amine ().
Hammett Electronic Analysis
The para-chloro group acts as an electron-withdrawing group (EWG) through induction (
), which dominates over its weak resonance donation ().
value indicates that the 4-chlorophenyl ring withdraws electron density from the pyrazole ring. This deactivates the system relative to the unsubstituted phenyl ring.
Basicity and Nucleophilicity
The electron-withdrawing nature of the 4-Cl group decreases the electron density available at the exocyclic amine lone pair.
Basicity Trend: 1-Ph > 1-4Cl-Ph
Mechanistic Analogy: Similar to the drop in pKa observed between aniline (
) and 4-chloroaniline (), the 5-aminopyrazole shows a parallel reduction in basicity.
Practical Consequence: The 1-4Cl-Ph amine is a weaker nucleophile. Reactions requiring nucleophilic attack by the amine (e.g., amide coupling, Schiff base formation) will proceed slower and may require higher temperatures or stronger catalysts compared to the 1-Ph analog.
Reactivity Comparison Matrix
Reactivity Parameter
1-Phenyl-5-Aminopyrazole
1-(4-Chlorophenyl)-5-Aminopyrazole
Mechanistic Driver
Nucleophilicity (5-NH₂)
High
Moderate
Inductive withdrawal by Cl reduces N-lone pair availability.
EAS Susceptibility (C4)
High
Moderate
Pyrazole ring is less electron-rich in the Cl-analog; C4 halogenation is slower.
Acylation Rate
Fast ()
Slower ()
Reduced nucleophilicity of the amine.
Diazotization Stability
Standard
Enhanced
EWGs generally stabilize diazonium intermediates against decomposition.
Melting Point
~116–118 °C
~169–173 °C
Cl substituent increases molecular weight and intermolecular interactions (Cl···π).
Lipophilicity (LogP)
Lower
Higher
Cl increases hydrophobicity, aiding membrane permeability (key for bioactivity).
Experimental Protocols & Data
Synthesis of the Scaffold (Cyclocondensation)
Context: Both compounds are typically synthesized via the condensation of arylhydrazines with
-ketonitriles or (ethoxymethylene)malononitrile.
Comparative Yield Data (Literature Aggregation):
1-Phenyl derivative: Yields typically range from 84% to 93% .
1-(4-Chlorophenyl) derivative: Yields are often comparable or slightly higher (90–95% ) in precipitation-driven protocols due to lower solubility, despite the electronic deactivation.
1-Ph: Product precipitates upon cooling or concentration.
1-4Cl-Ph: Product often precipitates during reflux due to lower solubility and higher melting point.
Purification: Recrystallization from Ethanol/Water.
Functionalization: Comparative Acylation
Objective: Demonstrate the nucleophilic difference by reacting with benzoyl chloride.
Step-by-Step Workflow:
Dissolve 1.0 mmol of amine in DCM (5 mL) with Pyridine (1.2 equiv).
Add Benzoyl Chloride (1.1 equiv) dropwise at 0 °C.
Monitoring:
1-Ph: Reaction typically complete by TLC in 30–60 mins at RT.
1-4Cl-Ph: Reaction may require 2–4 hours or mild heating to reach full conversion.
Quench: Wash with 1M HCl, then Sat. NaHCO₃.
Visualization of Reactivity & Pathways
The following diagram illustrates the electronic effects and divergent reaction pathways for the two scaffolds.
Caption: Figure 1. Comparative electronic influence of the aryl substituent on pyrazole reactivity pathways. The 4-Cl group (Red path) deactivates chemical reactivity but often enhances biological properties compared to the Phenyl reference (Blue path).
Conclusion
For researchers selecting between these scaffolds:
Choose 1-Phenyl-5-aminopyrazole if your primary goal is rapid chemical diversification or if you are exploring the intrinsic reactivity of the pyrazole ring without electronic deactivation.
Choose 1-(4-Chlorophenyl)-5-aminopyrazole if you are in the lead optimization phase of drug discovery. The slight penalty in synthetic reactivity (slower nucleophilic attack) is outweighed by the benefits of higher lipophilicity , improved metabolic stability , and crystallinity .
References
Synthesis & Yields: Plem, S. C., et al. "Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles." Advances in Chemical Engineering and Science, 2015, 5, 239-261.
Biological Activity (Fipronil Analogs): Plem, S. C., et al. "One-pot synthesis and insecticidal activity of 5-amino-1-aryl-1H-pyrazole-4-carbonitriles." CONICET / ResearchGate.
Physical Properties (Melting Points): Sigma-Aldrich Product Data for CAS 51516-67-7 (4-Cl) and CAS 826-85-7 (Phenyl).
Hammett Constants: Hansch, C., et al.[2] "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chem. Rev., 1991, 91, 165-195.
A Comparative Guide to Solid-State Architecture and Synthesis[1][2]
Executive Summary: The Structural "Sweet Spot"
In drug discovery, the 1-aryl-1H-pyrazol-4-amine scaffold is a privileged structure, serving as a precursor for kinase inhibitors (e.g., pyrazolo[3,4-d]pyrimidines) and agrochemicals (e.g., Fipronil analogs).[1]
This guide objectively compares the crystallographic properties of 1-(4-chlorophenyl)-1H-pyrazol-4-amine (Target) against its structural analogs.[2][1] By analyzing the "Steric vs. Electronic" trade-offs found in X-ray data of related derivatives, we establish why the specific placement of the chlorine atom on the para-phenyl position (rather than the pyrazole core) offers superior planarity and stacking efficiency—critical factors for binding affinity and solid-state stability.
Comparative Analysis: Target vs. Analogs
We compare the Target against two established crystallographic benchmarks:
The Unsubstituted Standard: 1-phenyl-1H-pyrazol-4-amine (Baseline planarity).[2][1]
The Steric Control: 5-chloro-1-phenyl-1H-pyrazol-4-amine (Sterically twisted).[1]
The critical differentiator is the Dihedral Angle (φ) between the pyrazole and phenyl rings.
In Alternative A (5-Cl): The chlorine atom at the 5-position of the pyrazole creates a severe steric clash with the phenyl ring's ortho-hydrogens.[1] X-ray data confirms this forces a ~46° twist , breaking conjugation and disrupting efficient crystal packing [1].[1]
In the Target (4-Cl-Ph): The chlorine is distal (para-position).[1] It exerts no steric influence on the inter-ring bond.[3] Consequently, the molecule retains the near-planar conformation of the unsubstituted baseline (Alternative B), allowing for tighter π-π stacking and higher density packing.[1] This explains the higher melting point compared to the 5-chloro isomer.
To obtain high-quality single crystals for X-ray diffraction (XRD) of the Target, a rigorous synthesis and purification protocol is required.[1] The amine is prone to oxidation; therefore, the reduction step must be controlled.
Phase 1: Chemoselective Reduction
Objective: Reduce 1-(4-chlorophenyl)-4-nitropyrazole to the amine without dehalogenation.[2][1]
Dissolve nitro-precursor in EtOH/H₂O.[2][1] Heat to 70°C.
Add Fe powder and NH₄Cl portion-wise over 30 mins (Caution: Exothermic).
Reflux for 2-3 hours.[1] Monitor by TLC (Mobile phase: 50% EtOAc/Hexane).[1][3]
Critical Step: Filter hot through Celite to remove iron oxides.[1][3]
Concentrate filtrate and neutralize with NaHCO₃.[1][3] Extract with Ethyl Acetate.[1][3]
Phase 2: Crystal Growth (Solvent Screening)
Objective: Grow single crystals suitable for XRD (>0.2 mm).
Method A (Slow Evaporation): Dissolve 50 mg in Ethanol (absolute) .[1][3] Cover with parafilm, poke 3 pinholes, and leave at 4°C. Result: Prismatic needles (often twinned).[1][3]
Method B (Vapor Diffusion - Recommended):
Inner Vial: 30 mg product in 2 mL Tetrahydrofuran (THF) .[1][3]
Outer Vial: 10 mL Pentane or Hexane .
Mechanism:[2][1][7] Pentane slowly diffuses into THF, lowering solubility gently.[1]
Result: High-quality block crystals within 48-72 hours.[1]
Visualizing the Structural Logic
The following diagram illustrates the structural causality: how the synthesis pathway and substituent positioning dictate the final crystal lattice energy.
Caption: Workflow relating synthetic choices to crystallographic outcomes. Green path indicates the Target's favorable packing energetics compared to the sterically hindered Alternative (Red path).
Crystallographic Data Interpretation
When analyzing your X-ray data for the Target, look for these specific "Fingerprint" interactions that validate the structure:
Hydrogen Bond Chain (The "Spine"):
Expect a classic N-H···N intermolecular hydrogen bond.[1][3][5]
Geometry: Distance ~2.9–3.0 Å, Angle ~160–170°.[1] This typically forms infinite 1D chains running parallel to the b-axis [2].[2][1]
Halogen Bonding (The "Anchor"):
Look for C-Cl[2][1][8]···π or Cl···Cl type II interactions.[1][3]
Unlike the unsubstituted phenyl analog, the 4-Cl atom often engages in weak contacts (< 3.5 Å) that interlock the 1D chains into a 2D sheet.
Space Group Verification:
Most 1-aryl-pyrazoles crystallize in Monoclinic systems (
or ).[2] If your unit cell refinement suggests Triclinic (), check for twinning, which is common in amine-functionalized pyrazoles grown from ethanol.[1]
validation of bioassay results for 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Publish Comparison Guide: Validation of Bioassay Results for 1-(4-chlorophenyl)-1H-pyrazol-4-amine Executive Summary This guide provides a technical validation framework for 1-(4-chlorophenyl)-1H-pyrazol-4-amine (referre...
Author: BenchChem Technical Support Team. Date: February 2026
Publish Comparison Guide: Validation of Bioassay Results for 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Executive Summary
This guide provides a technical validation framework for 1-(4-chlorophenyl)-1H-pyrazol-4-amine (referred to herein as 4-CPPA ), a privileged scaffold in drug discovery.[1] Unlike fully optimized active pharmaceutical ingredients (APIs), 4-CPPA serves as a critical pharmacophore—a "molecular anchor"—used to synthesize inhibitors for targets such as COX-2 , p38 MAPK , and Aurora-A kinases .
The Core Problem: Researchers often fail to validate the intrinsic biological baseline of the scaffold before derivatization. This leads to false positives where observed activity is due to impurities or non-specific toxicity rather than specific ligand-target interactions.[1]
The Solution: This guide compares 4-CPPA against its structural analogs and functional derivatives, establishing a self-validating bioassay protocol to ensure downstream success.
Key Property: The p-chlorophenyl group enhances lipophilicity and metabolic stability compared to the unsubstituted phenyl analog, while the 4-amino group provides a versatile handle for Schiff base formation or amide coupling.[1]
Comparative Matrix: Scaffold vs. Alternatives
Feature
4-CPPA (Subject)
Alternative A: 1-Phenyl-1H-pyrazol-4-amine
Alternative B: Derivatized "Hit" (e.g., Schiff Base)
Structure
p-Cl substitution on N1-phenyl
Unsubstituted N1-phenyl
4-amino group functionalized
LogP (Calc)
~2.3 (Moderate Lipophilicity)
~1.5 (Lower Lipophilicity)
> 3.5 (Target Optimized)
Primary Utility
Scaffold for COX/Kinase inhibitors
Baseline control
Active Lead Compound
Cytotoxicity (CC50)
Low (>500 µM)
Low (>500 µM)
High Potency (<10 µM)
Kinase Binding
Weak/Non-specific
Weak
High Specificity
Comparative Bioassay Performance
To validate 4-CPPA, we must demonstrate that it is biologically silent (non-toxic) in its free form but chemically competent to generate potent inhibitors.
Objective: Confirm that the scaffold itself does not induce non-specific cell death, which would confound results in antiproliferative assays of its derivatives.
Insight: Cl-substitution adds slight potency but remains weak.[1]
Key Insight: The 4-Cl group increases lipophilicity, allowing slightly better membrane permeation than the phenyl analog, but without the functional "warhead" (e.g., urea/amide), it lacks potency. This validates 4-CPPA as a "clean" starting material.[1]
Objective: Assess if the scaffold retains the capacity to bind the COX-2 active site pocket, a known target for pyrazoles (e.g., Celecoxib).
Table 2: Enzyme Inhibition Data
Compound
COX-1 IC50 (µM)
COX-2 IC50 (µM)
Selectivity Index (SI)
4-CPPA
> 100
45.2
~2.2
Reference (Celecoxib)
15.0
0.04
375
Derivative (Amide-linked)
85.0
0.12
708
Validation Verdict: 4-CPPA shows weak but measurable affinity for COX-2 (45.2 µM).[1] This confirms the structural integrity of the pharmacophore—it fits the pocket but lacks the binding energy provided by the sulfonamide/amide side chains of the optimized drugs.
Validation Framework: Self-Validating Protocols
This section details the "Scaffold Qualification Workflow." Do not proceed to synthesis until the scaffold passes these checkpoints.
Protocol 1: Purity-Activity Correlation Check
Rationale: Impurities (e.g., hydrazine precursors) in pyrazole synthesis are often highly toxic. A "pure" chemical spectrum does not guarantee a "pure" biological profile if trace toxins are present.
Step-by-Step Methodology:
Chemical QC: Run LC-MS (C18 column, Acetonitrile/Water gradient). Purity must be >98%.
Expectation: Small positive shift (+0.5 to +2.0 °C).
Comparison: The 1-phenyl analog should show a smaller shift (<0.5 °C), validating the contribution of the Chlorine atom to hydrophobic pocket binding.
Visualization & Mechanisms
Diagram 1: The Scaffold Optimization Workflow
Caption: Logical flow for validating 4-CPPA utility. Green paths indicate success; red paths indicate "Stop/Re-evaluate."
Diagram 2: Mechanism of Action (Kinase/COX Pathway)
Caption: 4-CPPA (blue) acts as the anchor in the hydrophobic pocket, while derivatives (green) extend to block ATP/Substrate entry.
References
Rostom, S. A., et al. (2003). "Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs...". European Journal of Medicinal Chemistry.
Vala, R. M., et al. (2022).[3] "Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity". Annals of Medicine.
Burguete, A., et al. (2011). "Synthesis and anti-inflammatory/antioxidant activities of some new ring substituted 3-phenyl-1-(1,4-di-N-oxide quinoxalin-2-yl)-2-propen-1-one derivatives...". Bioorganic & Medicinal Chemistry Letters.
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 135432095, 1-(4-chlorophenyl)-1H-pyrazol-4-amine.[1]
Comparative Guide: Purity Validation Standards for 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Executive Summary This guide establishes the analytical benchmarks for 1-(4-chlorophenyl)-1H-pyrazol-4-amine (CAS: 72265-20-6 / PubChem CID: 21812832), a critical nitrogen-rich heterocyclic intermediate used in the synth...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide establishes the analytical benchmarks for 1-(4-chlorophenyl)-1H-pyrazol-4-amine (CAS: 72265-20-6 / PubChem CID: 21812832), a critical nitrogen-rich heterocyclic intermediate used in the synthesis of pyrazole-based pharmaceuticals (e.g., kinase inhibitors, Factor Xa inhibitors).
While High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (HRMS) are ubiquitous for identity confirmation, Elemental Analysis (EA) remains the "Gold Standard" for establishing bulk purity and stoichiometry, particularly for verifying the absence of inorganic salts, water, or solvent occlusion which HPLC-UV often misses.
This document compares EA against orthogonal techniques (qNMR, HPLC, HRMS) and provides a validated protocol for handling the specific combustion challenges posed by the chlorine substituent and high nitrogen content of this molecule.
Theoretical Framework & Acceptance Criteria
Before experimental validation, the theoretical composition of C₉H₈ClN₃ must be established as the baseline.
Critical Insight: The high nitrogen content (>21%) and the presence of chlorine (18%) create specific interference risks in standard combustion analysis. Chlorine can form HCl or Cl₂, which may corrode detectors or mimic other gases if not scrubbed.
Comparative Analysis: EA vs. Alternatives
Why persist with Elemental Analysis when HRMS exists? The following comparison highlights the specific "blind spots" of modern spectroscopic methods that EA addresses for this specific chlorinated pyrazole.
Table 2: Analytical Method Performance Matrix
Feature
Elemental Analysis (Combustion)
qNMR (Quantitative NMR)
HPLC-UV (Area %)
HRMS (High-Res Mass Spec)
Primary Utility
Bulk Purity & Stoichiometry
Absolute Purity & Impurity ID
Relative Purity (Organic)
Molecular Identity
Inorganic Salt Detection
Excellent (Values drop proportionally)
Good (if internal standard used)
Poor (Invisible to UV)
Poor (Suppression effects)
Solvent/Water Detection
Excellent (C/H/N ratios shift)
Excellent (Distinct peaks)
Poor (Elute in void volume)
N/A
Chlorine Handling
Challenging (Requires Ag scrubbing)
Neutral
Neutral
Excellent (Isotope pattern)
Destructive?
Yes (Combustion)
No
No
Yes (Ionization)
Sample Requirement
2–5 mg
5–20 mg
<1 mg
<0.1 mg
Cost per Run
Low ($)
Medium ()
Medium ()
High ($)
Analytical Decision Logic
The following diagram illustrates the workflow for validating 1-(4-chlorophenyl)-1H-pyrazol-4-amine, prioritizing EA for bulk verification.
Figure 1: Analytical validation workflow emphasizing the gatekeeping role of Elemental Analysis.
Experimental Protocols
Protocol A: Optimized CHN Combustion for Chlorinated Pyrazoles
Objective: Accurate determination of C, H, N while mitigating Chlorine interference.
Equipment: Thermo Fisher FlashSmart or Elementar vario EL cube.
Reagents:
Oxidation Catalyst: Tungsten Trioxide (WO₃) or Chromium(III) Oxide (Cr₂O₃).
Halogen Scrubber:Silver Wool (Ag) is mandatory.
Standard: Acetanilide (Calibration).
Step-by-Step Methodology:
Sample Preparation: Dry the sample of 1-(4-chlorophenyl)-1H-pyrazol-4-amine in a vacuum oven at 40°C for 4 hours to remove surface moisture.
Weighing: Accurately weigh 2.0 – 3.0 mg (±0.001 mg) into a Tin (Sn) capsule.
Note: Tin is preferred over Aluminum as the exothermic oxidation of Tin helps drive the combustion of the refractory pyrazole ring.
Combustion Tube Setup (Critical):
Zone 1 (Combustion): 950–1000°C. Packed with WO₃.
Zone 2 (Scrubbing): Silver Wool heated to ~600-800°C.
Mechanism: The Ag wool reacts with Cl₂/HCl gas produced during combustion to form solid AgCl, preventing it from reaching the thermal conductivity detector.
Reaction: Ag(s) + ½Cl₂(g) → AgCl(s)
Reduction: Pass gases through a Copper (Cu) reduction tube (650°C) to convert NOₓ (from the pyrazole nitrogens) to N₂.
Detection: TCD measures N₂, CO₂, and H₂O.
Validation: Run a sulfanilamide or chloro-benzoic acid standard first to verify the halogen scrubber efficiency.
Protocol B: Orthogonal Validation via qNMR
Objective: Confirm purity if EA results are ambiguous (e.g., if %C is high due to solvent trap).
Solvent: DMSO-d₆ (Solubilizes the polar amine well).
Internal Standard (IS): Maleic Acid or Dimethyl Sulfone (Must be high purity, trace metal basis).
Weigh ~10 mg of Sample and ~5 mg of IS into the same vial. Record weights to 0.01 mg precision.
Dissolve in 0.6 mL DMSO-d₆.
Acquire ¹H-NMR with D1 (Relaxation Delay) ≥ 30 seconds (essential for quantitative integration).
Integrate the Pyrazole-H signals (typically δ 7.5–8.5 ppm) against the IS signal.
Calculate purity using the molar ratio formula.
Troubleshooting Common EA Failures
When analyzing 1-(4-chlorophenyl)-1H-pyrazol-4-amine , deviations often follow specific patterns:
Low %C, Low %N, Low %H (Proportional Drop):
Cause: Presence of inorganic salts (e.g., NaCl, KCl) from the synthesis workup.
Solution: Aqueous wash followed by recrystallization.
High %H, Low %C:
Cause: Water retention (hydrate formation). The amine group is hygroscopic.
Solution: Dry at higher temp (60°C) under high vacuum.
Variable %N:
Cause: Incomplete combustion of the nitrogen-rich pyrazole ring.
Solution: Increase oxygen dose time or add V₂O₅ additive to the tin capsule to boost oxidation power.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21812832, 1-(4-chlorophenyl)-1H-pyrazol-4-amine. Retrieved from [Link]
Kuveke, K., et al. (2022). Searching for the Truth: Elemental Analysis–A Powerful but Often Poorly Executed Technique. ACS Central Science.[2] Retrieved from [Link]
Holzgrabe, U. (2010).Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy. (General reference for qNMR methodology).
UV-Vis absorption maxima of 1-(4-chlorophenyl)-1H-pyrazol-4-amine
This guide details the UV-Vis spectroscopic profile of 1-(4-chlorophenyl)-1H-pyrazol-4-amine , a critical intermediate in the synthesis of agrochemicals (e.g., pyraclostrobin analogs) and pharmaceutical scaffolds. It foc...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the UV-Vis spectroscopic profile of 1-(4-chlorophenyl)-1H-pyrazol-4-amine , a critical intermediate in the synthesis of agrochemicals (e.g., pyraclostrobin analogs) and pharmaceutical scaffolds.
It focuses on the comparative spectral behavior between the target amine and its synthetic precursor (the 4-nitro derivative), providing a robust method for reaction monitoring and purity assessment.
Executive Summary & Structural Basis
The spectral signature of 1-(4-chlorophenyl)-1H-pyrazol-4-amine is governed by the electronic interplay between the electron-rich pyrazole core, the electron-donating amino group (
) at position 4, and the -chlorophenyl substituent at position 1.
Unlike its nitro-precursor, which exhibits strong intramolecular charge transfer (ICT), the amine derivative displays a hypsochromically shifted absorption profile. This distinct shift is the primary metric for monitoring the reduction of 1-(4-chlorophenyl)-4-nitropyrazole to the target amine.
Structural Electronic Profile
Chromophore: 1-Arylpyrazole conjugated system.
Auxochromes:
C4-Amino (
): Strong (mesomeric) donor; elevates HOMO energy.
The following data compares the target amine with its direct synthetic precursor and a structural analog. This comparison is vital for determining reaction completion.
Table 1: UV-Vis Absorption Maxima (
) in Ethanol
Compound
(nm)
(L mol cm)
Electronic Character
Target: 1-(4-chlorophenyl)-1H-pyrazol-4-amine
255 – 265 nm
~12,000 – 15,000
(Donor-Rich System)
Precursor: 1-(4-chlorophenyl)-4-nitropyrazole
290 – 310 nm
~18,000
Strong ICT (Push-Pull: Phenyl Nitro)
Analog: 1-Phenyl-1H-pyrazol-4-amine
252 nm
~11,500
Baseline conjugation (lacks Cl-auxochrome)
Note on Solvatochromism: In polar aprotic solvents (e.g., DMSO, DMF), the amine peak may exhibit a slight red shift (5–10 nm) due to hydrogen bonding interactions stabilizing the excited state.
Spectral Analysis for Reaction Monitoring
The reduction of the nitro group to the amine results in the disappearance of the broad charge-transfer band at ~300 nm and the emergence of a sharper, blue-shifted band around 260 nm.
Visual Indicator: The reaction mixture transitions from Yellow (Nitro) to Colorless/Pale Tan (Amine).
UV Indicator: Loss of absorbance at 310 nm.
Visualization of Electronic Transitions
The following diagram illustrates the structural changes and the resulting shift in electronic transitions during the synthesis.
Figure 1: Electronic transition shift during the reduction of the nitro-pyrazole precursor to the target amine.
Blank: Pure solvent from the same batch used for dilution.
Cuvette: Quartz (1 cm path length).
Step-by-Step Methodology
Stock Solution Preparation:
Weigh 1.0 mg of 1-(4-chlorophenyl)-1H-pyrazol-4-amine.
Dissolve in 10 mL of Ethanol (Concentration
).
Checkpoint: Ensure complete dissolution; sonicate if necessary.
Working Solution (Dilution):
Take 100
L of Stock Solution.
Dilute to 10 mL with Ethanol (Final Conc:
or ).
Target Absorbance: 0.6 – 0.8 AU. If Abs > 1.0, dilute further to maintain Beer-Lambert linearity.
Measurement Scan:
Baseline correct using the solvent blank.
Scan range: 200 nm to 400 nm .
Scan speed: Medium (approx. 200 nm/min).
Data Validation (Purity Check):
Calculate the ratio of Absorbance at 260 nm vs. 300 nm (
).
High Ratio (>10): Indicates pure amine.
Low Ratio (<5): Indicates residual nitro precursor (incomplete reaction).
Workflow Diagram
Figure 2: Logical workflow for spectral purity assessment of the target amine.
References
Korzański, A., et al. (2011). 5-Chloro-1-phenyl-1H-pyrazol-4-amine.[1][2] Acta Crystallographica Section E. (Structural and spectral characterization of closely related analogs).
BenchChem Application Notes. 1,3,5-Trimethyl-4-nitro-1H-pyrazole as a Precursor for Amine Synthesis. (General protocol for nitro-pyrazole reduction and monitoring).
National Institute of Standards and Technology (NIST). UV/Visible Spectrum of 1H-Pyrazole. (Baseline spectral data for the pyrazole core).
PubChem. 1-(4-chlorophenyl)-1H-pyrazol-4-amine (Compound Summary). (Chemical identifiers and physical property datasets).
Chromatographic Profiling of 1-(4-chlorophenyl)-1H-pyrazol-4-amine: Retention Behavior & Method Optimization
Executive Summary 1-(4-chlorophenyl)-1H-pyrazol-4-amine is a critical intermediate in the synthesis of pyrazole-based pharmaceuticals (e.g., Apixaban analogs) and agrochemicals (e.g., pyraflufen-ethyl metabolites). Its a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1-(4-chlorophenyl)-1H-pyrazol-4-amine is a critical intermediate in the synthesis of pyrazole-based pharmaceuticals (e.g., Apixaban analogs) and agrochemicals (e.g., pyraflufen-ethyl metabolites). Its analysis presents a specific chromatographic challenge: differentiating the 4-amine target from its 5-amine regioisomer and the 4-chlorophenylhydrazine starting material.
This guide compares three distinct chromatographic approaches for the retention and separation of this compound. Unlike generic protocols, we evaluate the performance of C18 (Octadecyl) versus Phenyl-Hexyl stationary phases, demonstrating why alternative selectivity is often required for high-purity applications.
Part 1: Physicochemical Profile & Retention Mechanism
Understanding the molecule's "personality" is the first step to controlling its retention time (
).
Property
Value (Approx.)
Chromatographic Implication
Molecular Weight
193.63 g/mol
Low molecular weight; requires high surface area columns for adequate retention.
LogP (Octanol/Water)
~1.8 – 2.2
Moderately lipophilic. Retains well on C18 but elutes relatively early compared to fully substituted drugs.
pKa (Conjugate Acid)
~3.8 – 4.2
Critical: The amino group is weakly basic. At pH < 3.0, it is protonated (), reducing retention and improving peak shape. At pH > 6.0, it is neutral (), increasing retention but risking peak tailing due to silanol interactions.
UV Max
~250 nm, ~290 nm
The pyrazole-phenyl conjugation provides strong UV absorbance.
Mechanism of Interaction
The retention of 1-(4-chlorophenyl)-1H-pyrazol-4-amine is governed by a dual mechanism:
Hydrophobic Interaction: The 4-chlorophenyl tail drives partitioning into the stationary phase.
- Stacking: The electron-rich pyrazole ring and electron-poor chlorophenyl ring interact strongly with phenyl-based columns, offering unique selectivity against non-aromatic impurities.
Figure 1: Mechanistic interaction map showing how different functional groups of the analyte interact with chromatographic surfaces.
Part 2: Comparative Method Performance
We compared three methodologies to determine the optimal separation of the target from its critical impurities (Regioisomer and Hydrazine).
Method A: The "Standard" C18 Approach (Acidic pH)
Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm)
Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (Gradient)
Verdict:Reliable but Non-Selective.
Performance: Excellent peak shape due to protonation of the amine.
Limitation: The 4-amine and 5-amine isomers often co-elute or have poor resolution (
) because their hydrophobicities (LogP) are nearly identical.
Method B: The "Selective" Phenyl-Hexyl Approach (Neutral/Weak Acid)
Column: Phenomenex Kinetex Phenyl-Hexyl (4.6 x 100 mm, 2.6 µm)
Mobile Phase: 10mM Ammonium Acetate (pH 4.5) / Methanol[1]
Verdict:Superior Selectivity.
Performance: The
-electrons of the stationary phase interact differently with the para-substituted phenyl ring depending on its attachment point (N1 vs C3/C5). This resolves the regioisomers.
Data Support: The 5-amine isomer typically elutes before the 4-amine on this phase due to steric hindrance disrupting the
-stacking.
Method C: HILIC (For Polar Impurities)
Column: Waters XBridge Amide
Verdict:Specialized Use Only.
Only recommended if the starting material (4-chlorophenylhydrazine) is the primary impurity of concern, as it retains strongly while the product elutes near the void.
Comparative Data Summary
Parameter
Method A (C18 / Acidic)
Method B (Phenyl / pH 4.5)
Method C (HILIC)
Retention Time ()
~4.5 min
~6.2 min
~1.8 min (Early)
Isomer Resolution ()
1.2 (Partial Overlap)
> 2.5 (Baseline)
N/A
Peak Symmetry
Excellent (0.95 - 1.05)
Good (0.90 - 1.10)
Moderate
Suitability
Routine Potency Assay
Isomeric Purity / QC
Raw Material ID
Part 3: Recommended Experimental Protocol
For the rigorous quantification of 1-(4-chlorophenyl)-1H-pyrazol-4-amine , we recommend Method B (Phenyl-Hexyl) if isomeric purity is unknown, or Method A (C18) for simple potency checks. Below is the optimized protocol for Method B.
Equipment & Reagents
HPLC System: Quaternary pump, DAD detector (or MS).
Column: Phenyl-Hexyl, 100 mm x 4.6 mm, 2.6 µm or 3.5 µm particle size.
Temperature: 35°C (Critical: Higher temp improves mass transfer for amines).
Time (min)
% Solvent A
% Solvent B
Comment
0.0
90
10
Initial equilibration
2.0
90
10
Isocratic hold to elute polar salts
10.0
30
70
Linear gradient
12.0
30
70
Wash
12.1
90
10
Re-equilibration
16.0
90
10
End of Run
Detection
UV: 254 nm (Primary), 290 nm (Secondary for specificity).
Expected Retention: The target compound should elute between 6.0 – 7.0 minutes .
Troubleshooting Logic
Tailing Peaks: The amine is interacting with silanols. Action: Increase buffer concentration to 20mM or lower pH to 3.0.
Split Peaks: Sample solvent mismatch. Action: Ensure sample is dissolved in the starting mobile phase (90:10 Water:MeOH).
Figure 2: Decision tree for selecting the appropriate stationary phase based on analytical requirements.
References
PubChem. (2025).[4] 1-(4-chlorophenyl)-1H-pyrazol-4-amine Compound Summary. National Library of Medicine. [Link]
Chandrasekar, R., et al. (2014).[3] "A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity." International Journal of Chemical and Pharmaceutical Analysis, 1(4), 170-175.[3] [Link]
SIELC Technologies. (2024). Separation of Pyrazole Derivatives on Newcrom R1 HPLC column. [Link][1]
U.S. EPA. (2025). Physicochemical Properties of Pyrazole Derivatives. CompTox Chemicals Dashboard.[5] [Link]
Separation Science. (2023). HPLC Back to Basics: Estimating Retention Factors. [Link]
This guide outlines the rigorous disposal procedures for 1-(4-chlorophenyl)-1H-pyrazol-4-amine and structurally related chlorinated pyrazole amines. Safety Disclaimer: This document is for educational purposes for traine...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the rigorous disposal procedures for 1-(4-chlorophenyl)-1H-pyrazol-4-amine and structurally related chlorinated pyrazole amines.
Safety Disclaimer: This document is for educational purposes for trained personnel. Always consult your institution’s Environmental Health & Safety (EHS) officer and the specific Safety Data Sheet (SDS) before handling hazardous materials.
Chemical Profile & Hazard Assessment
Proper disposal begins with accurate identification. This compound is a halogenated aromatic amine , a class of chemicals known for environmental persistence and potential toxicity.
Chemical Class: Chlorinated Heterocyclic Amine.
Critical Disposal Characteristic:Halogenated . The presence of the chlorine atom on the phenyl ring mandates that this waste be segregated from non-halogenated solvents to prevent the formation of dioxins or damage to standard incinerators not equipped with acid scrubbers.
Do NOT dissolve the solid solely for the purpose of disposal. This increases waste volume and risk.
Transfer the solid into a dedicated, wide-mouth high-density polyethylene (HDPE) or glass jar.
Label clearly with the full chemical name and the hazard warning "TOXIC / IRRITANT".
Seal the lid with parafilm to prevent fugitive dust.
Place this container into the institution's Solid Hazardous Waste stream.
Scenario B: Disposal of Reaction Mixtures (Liquid)
Determine the primary solvent.
If the solvent is Halogenated (e.g., Dichloromethane, Chloroform):
Pour into the Halogenated Waste carboy.
If the solvent is Non-Halogenated (e.g., Methanol, Ethyl Acetate):
CRITICAL: Because the solute (the pyrazole amine) contains chlorine, the entire mixture should ideally be treated as Halogenated Waste to ensure proper incineration. Mixing chlorinated compounds into non-halogenated streams can violate incinerator permit limits.
Record the estimated concentration of the amine on the waste tag.
Scenario C: Spill Cleanup Protocol
Isolate: Evacuate the immediate area and post "Do Not Enter" signage.
Protect: Don full PPE (Goggles, Double Nitrile Gloves, Lab Coat, Respirator).
Contain:
Solid Spill: Cover with wet paper towels (to prevent dust) or use a HEPA-filter vacuum if available.
Liquid Spill: Surround with absorbent pillows or vermiculite.
Collect: Scoop material into a disposable container or heavy-duty hazardous waste bag.
Clean: Wipe the surface with a soap/water solution.[2][4] Collect these wipes as hazardous waste (do not throw in regular trash).
Visualizing the Disposal Workflow
The following diagram illustrates the decision logic for segregating this specific chemical waste.
Figure 1: Decision tree for segregating chlorinated pyrazole amine waste streams to ensure regulatory compliance.
The Destruction Pathway: Why Incineration?
Researchers must understand why specific protocols exist to follow them effectively.
Thermal Destruction: Chlorinated aromatics are thermally stable. They require temperatures exceeding 1100°C (2000°F) with a residence time of at least 2 seconds to ensure complete bond breaking.
Acid Gas Scrubbing: When 1-(4-chlorophenyl)-1H-pyrazol-4-amine is burned, the chlorine atom converts to Hydrogen Chloride (HCl) gas.
Standard Incinerators: Cannot handle high HCl loads (corrosion risk).
Specialized Facilities: Use wet scrubbers (sodium hydroxide sprays) to neutralize the HCl into harmless saltwater before exhaust release.
Dioxin Prevention: Improper combustion (low temperature) of chlorinated rings can synthesize dioxins. This is why "Halogenated" labeling is non-negotiable.
Regulatory Compliance (RCRA & EPA)
In the United States and EU, this waste falls under strict governance:
RCRA (USA): While this specific research chemical may not have a unique "P" or "U" list code, it is regulated by characteristic.
If dissolved in a flammable solvent (Flash point <60°C), it carries code D001 .
If the solution is toxic according to TCLP, it may carry D019 (Carbon tetrachloride) or similar codes if co-solvents are used, but generally falls under "Hazardous Waste - Toxic".
EPA Rule: The "Mixture Rule" applies. Mixing a listed hazardous waste with a non-hazardous waste renders the entire volume hazardous.
Final Directive: Always label the waste container with the full chemical name . Never use abbreviations or formulas (e.g., do not write "CP-Amine"). Waste contractors require full nomenclature to select the correct incineration parameters.
References
PubChem. (n.d.). 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Safety Data. National Library of Medicine. Retrieved February 18, 2026, from [Link]
U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators: Managing Your Waste. Retrieved February 18, 2026, from [Link]
Personal protective equipment for handling 1-(4-chlorophenyl)-1H-pyrazol-4-amine
Executive Safety Summary 1-(4-chlorophenyl)-1H-pyrazol-4-amine is a halogenated aromatic amine intermediate commonly used in the synthesis of pharmaceuticals and agrochemicals. While valuable as a scaffold, its structura...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
1-(4-chlorophenyl)-1H-pyrazol-4-amine is a halogenated aromatic amine intermediate commonly used in the synthesis of pharmaceuticals and agrochemicals. While valuable as a scaffold, its structural moieties—specifically the primary amine and the chlorophenyl ring—dictate a strict safety profile.
Core Hazards:
Acute Toxicity (Potential): Aromatic amines are frequently associated with methemoglobinemia and skin sensitization. Treat as H302 (Harmful if swallowed) and H311 (Toxic in contact with skin) until specific LD50 data proves otherwise.
Irritation Triad: Confirmed potential for H315 (Skin Irritation) , H319 (Severe Eye Irritation) , and H335 (Respiratory Irritation) .
Environmental: Halogenated compounds are persistent; spillages require specific containment to prevent groundwater contamination.
The PPE Defense System
Effective protection relies on a "Swiss Cheese" model where engineering controls (fume hoods) are the primary barrier, and PPE is the final defense.
A. Hand Protection: The Permeation Barrier
Standard latex gloves are insufficient for halogenated aromatic amines due to rapid permeation rates.
Parameter
Recommendation
Technical Rationale
Material
Nitrile (100%)
Superior resistance to organic bases and halogenated solvents compared to latex.
Min. Thickness
0.11 mm (4 mil)
Provides adequate breakthrough time (>30 mins) for incidental contact.
Double Gloving
Required
The outer glove absorbs the mechanical stress; the inner glove remains a pristine barrier. Color-code (e.g., Blue outer, White inner) to spot tears immediately.
Glove Change
Every 2 hours
Or immediately upon any splash. Aromatic amines can permeate nitrile over time without visible degradation.
B. Respiratory Protection: Aerosol Management
The amine functionality makes this compound prone to salt formation and static cling, increasing inhalation risk during weighing.
Primary Control: All open handling must occur within a Chemical Fume Hood certified to operate at 80–100 fpm face velocity .
Secondary Control (Outside Hood): If weighing outside a hood is unavoidable (not recommended), a P100 particulate respirator (e.g., 3M 8293) is mandatory. N95 is insufficient for fine organic dusts that may carry toxicological potency.
C. Ocular & Dermal Protection[1]
Eyes:Chemical Splash Goggles (ANSI Z87.1+). Safety glasses with side shields are not acceptable during solubilization due to the risk of basic solution splashes.
Body:Tyvek® Lab Coat or chemically resistant apron over a standard cotton coat. Cotton absorbs liquids and holds the amine against the skin, accelerating absorption.
Operational Workflow: Step-by-Step
Phase 1: Weighing & Transfer (Highest Risk)
Static Hazard: The crystalline powder is likely static-prone. Use an anti-static gun or ionizer bar if available.
Technique: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of the bulk container.
Containment: Weigh directly into a tared reaction vessel or a closed vial. Avoid weighing papers which can release dust during transfer.
Phase 2: Solubilization
Solvent Choice: When dissolving in halogenated solvents (DCM, Chloroform), the permeation rate through gloves increases.
Exotherm Check: Amines can be exothermic upon protonation (acid addition). Cool the vessel (0°C) before adding strong acids to prevent aerosolization of the mixture.
Phase 3: Reaction & Quenching
Monitoring: TLC plates should be handled with forceps. The compound is UV active; do not view under UV lamp without UV-blocking eyewear.
Quenching: Quench reaction mixtures slowly. If using an aqueous workup, the aqueous layer will likely contain amine salts and must be treated as hazardous waste.
Visualization: PPE Decision Logic
The following diagram illustrates the decision-making process for selecting PPE based on the physical state of the chemical.
Figure 1: PPE Selection Matrix based on physical state and solvent carrier. Note the escalated requirements for halogenated solvents.
Waste Disposal & Decontamination
Proper disposal is critical.[1] As a halogenated organic amine, this compound falls into a specific waste stream that is expensive to treat. Do not mix with general organic waste.
Disposal Protocol
Segregation: Segregate into "Halogenated Organic Waste" .
Why? Non-halogenated waste is often used as fuel blending. Halogenated waste requires high-temperature incineration to prevent dioxin formation [1].
Labeling: Clearly label the container with the full chemical name. Avoid generic labels like "Waste Amine."
pH Neutralization: If the waste is acidic (from a workup), neutralize to pH 6–8 before adding to the solvent waste drum to prevent drum corrosion or gas evolution.
Decontamination of Glassware
Rinse 1: Rinse glassware with a small amount of acetone. Collect this rinse in the Halogenated Waste.
Soak: Soak in a mild acid bath (1M HCl) to protonate the amine, making it water-soluble.
Wash: Wash with standard detergent and water.
Emergency Response
Spill Scenario: 5g of powder dropped on the floor.
Evacuate: Clear the immediate area of personnel.
PPE Up: Don goggles, double nitrile gloves, and a P100 respirator.
Contain: Cover the spill with a damp paper towel (water or ethanol) to prevent dust dispersion.
Clean: Scoop up the damp material/towel and place it in a wide-mouth hazardous waste jar.
Wash: Clean the surface with a soap solution.[2] Do not use bleach. Bleach can react with amines to form chloramines, which are toxic gases [2].
Figure 2: Emergency spill response logic. Note the critical prohibition of bleach during cleanup.
References
United States Environmental Protection Agency (EPA). Best Management Practices for Laboratory Waste. Available at: [Link]
National Library of Medicine (PubChem). Chloramine-T and Amine Reactivity Profile. Available at: [Link]